3-Methoxy-3-phenylcyclobutan-1-one

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Methoxy-3-phenylcyclobutan-1-one: Synthesis, Structure, and Synthetic Potential

This guide provides a comprehensive technical overview of 3-Methoxy-3-phenylcyclobutan-1-one, a substituted cyclobutanone with significant potential as a versatile building block in modern organic synthesis and medicinal chemistry. While direct literature on this specific molecule is nascent, this document synthesizes established principles of cyclobutane chemistry, predictive spectroscopic analysis, and plausible reaction mechanisms to offer a robust scientific resource for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Value of Substituted Cyclobutanes

Cyclobutanes, once considered mere chemical curiosities due to their inherent ring strain (approximately 26.3 kcal/mol), are now increasingly recognized for their utility in synthetic and medicinal chemistry.[1] This strained four-membered ring system offers a unique combination of conformational rigidity and reactivity, making it a valuable scaffold. The introduction of a cyclobutane moiety can improve crucial drug-like properties by reducing planarity, increasing metabolic stability, and providing novel three-dimensional vectoral arrangements for pharmacophoric elements.[1][2]

3-Methoxy-3-phenylcyclobutan-1-one incorporates several key features: a reactive ketone, a strained carbocyclic core, a phenyl group that can engage in aromatic interactions and serve as a synthetic handle, and a tertiary methoxy group that introduces a chiral center and influences electronic properties. This combination makes it a promising intermediate for accessing more complex and sterically demanding molecular architectures.

Proposed Synthesis: A [2+2] Cycloaddition Approach

The most convergent and logical synthetic route to 3-Methoxy-3-phenylcyclobutan-1-one is via a [2+2] cycloaddition reaction, a cornerstone of cyclobutane synthesis.[3] Specifically, the reaction between a ketene acetal, 1-methoxy-1-phenylethene, and ketene (or a ketene equivalent) is proposed. Ketene cycloadditions are known to proceed efficiently, often under mild conditions, to form cyclobutanone rings.[4][5]

The precursor, 1-methoxy-1-phenylethene, can be synthesized from acetophenone through various established methods. The subsequent cycloaddition with ketene, generated in situ from acetyl chloride and a non-nucleophilic base like triethylamine, would yield the target molecule.

Diagram of Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of 3-Methoxy-3-phenylcyclobutan-1-one.

Hypothetical Experimental Protocol

• Preparation of Ketene Solution: A solution of acetyl chloride in an inert solvent (e.g., diethyl ether or THF) is added dropwise to a stirred solution of triethylamine at a controlled temperature to generate a solution of ketene.

• Cycloaddition: The solution of 1-methoxy-1-phenylethene is slowly added to the freshly prepared ketene solution at low temperature (e.g., 0 °C to -78 °C) to control the exothermic reaction.

• Workup and Purification: The reaction mixture is allowed to warm to room temperature. The triethylammonium chloride salt is removed by filtration. The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield 3-Methoxy-3-phenylcyclobutan-1-one.

The causality behind this experimental design lies in the high reactivity of ketene, which necessitates its in situ generation and use at low temperatures to prevent polymerization and side reactions. The choice of an electron-rich alkene (the ketene acetal) ensures a facile cycloaddition.[3]

Structural Elucidation and Predicted Spectroscopic Data

The structural identity of 3-Methoxy-3-phenylcyclobutan-1-one can be confirmed through a combination of spectroscopic techniques. While experimental data is not publicly available, a detailed prediction based on established spectroscopic principles is presented below.

Chemical Structure Diagram

Caption: Chemical structure of 3-Methoxy-3-phenylcyclobutan-1-one.

Predicted Spectroscopic Data Summary

Technique	Predicted Key Features
¹H NMR	Phenyl protons (multiplet, ~7.2-7.4 ppm); Methylene protons (two sets of diastereotopic protons, complex multiplets, ~2.8-3.5 ppm); Methoxy protons (singlet, ~3.1-3.3 ppm).
¹³C NMR	Carbonyl carbon (~205-215 ppm); Phenyl carbons (~125-145 ppm); Quaternary carbon C-O (~80-90 ppm); Methylene carbons (~45-55 ppm); Methoxy carbon (~50-55 ppm).[6][7]
IR Spectroscopy	Strong C=O stretch at a high wavenumber (~1780-1795 cm⁻¹); C-O stretch (~1080-1150 cm⁻¹); Aromatic C-H and C=C stretches.[8]
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z 176. Fragmentation via cycloreversion to give fragments corresponding to ketene (m/z 42) and 1-methoxy-1-phenylethene (m/z 134).[9][10] Loss of methoxy radical (•OCH₃) to give a fragment at m/z 145.

The high wavenumber for the C=O stretch in the IR spectrum is a hallmark of cyclobutanones, attributed to increased s-character in the exocyclic double bond due to ring strain.[8] In the ¹³C NMR spectrum, the chemical shift of the methoxy carbon can be influenced by its conformation relative to the aromatic ring.[7]

Predicted Reactivity and Mechanistic Pathways

The reactivity of 3-Methoxy-3-phenylcyclobutan-1-one is governed by the interplay of its strained ring and the ketone functionality.

Baeyer-Villiger Oxidation

One of the most characteristic reactions of ketones is the Baeyer-Villiger oxidation, which converts ketones to esters (or lactones for cyclic ketones). The regioselectivity of this reaction is predictable based on the migratory aptitude of the adjacent carbon atoms (tertiary > secondary > phenyl > primary).[11] In the case of 3-Methoxy-3-phenylcyclobutan-1-one, the C3 carbon is tertiary and benzylic, making it highly likely to migrate.

Caption: Proposed mechanism for Baeyer-Villiger oxidation.

This oxidation would lead to a γ-lactone, a valuable heterocyclic motif present in many natural products and pharmaceuticals. The stereochemistry of the migrating carbon is retained during the reaction. Asymmetric versions of this reaction using chiral catalysts could provide enantiomerically enriched lactones.[12]

Thermal and Photochemical Rearrangements

Due to their ring strain, cyclobutane derivatives can undergo thermally or photochemically induced rearrangements.[13] At elevated temperatures, 3-Methoxy-3-phenylcyclobutan-1-one could undergo cycloreversion, breaking the ring to form an alkene and a ketene, effectively reversing its formation.[14][15] Photochemical reactions, such as the Paterno-Büchi reaction, could occur at the carbonyl group if irradiated in the presence of an alkene, leading to the formation of oxetanes.

Potential Applications in Research and Drug Discovery

The unique structural features of 3-Methoxy-3-phenylcyclobutan-1-one make it a compelling starting material for generating diverse molecular scaffolds.

• Access to Novel Scaffolds: The strained ring can be opened under various conditions (e.g., acid, base, transition metals) to generate linear chains with defined stereochemistry. For example, ring-opening could provide access to γ-substituted butyrophenone derivatives.

• Medicinal Chemistry: The cyclobutane core serves as a bioisostere for other groups, such as phenyl rings or alkenes, offering a way to modulate pharmacokinetic properties while maintaining biological activity.[1][2] The rigidity of the ring can lock a molecule into a specific conformation, which is advantageous for optimizing binding to biological targets.[16]

• Privileged Structures: The phenyl group attached to a stereocenter makes this molecule a potential precursor for libraries of compounds based on privileged structures, which are molecular frameworks that are able to bind to multiple biological targets.

Conclusion

3-Methoxy-3-phenylcyclobutan-1-one stands as a promising, albeit underexplored, chemical entity. Based on fundamental principles of organic chemistry, its synthesis is readily achievable through well-established cycloaddition methodologies. Its predicted spectroscopic signature is distinct, and its reactivity, centered on the strained ketone, opens avenues to a variety of valuable synthetic transformations, including the formation of functionalized lactones and linear chains. For researchers in drug discovery and synthetic methodology, this molecule represents a gateway to novel, three-dimensional chemical space, offering the potential to build complex molecules with enhanced pharmaceutical properties. Further experimental validation of the predictions outlined in this guide is a worthwhile endeavor that could unlock significant synthetic potential.

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Novel Cyclobutanone Building Blocks: A Technical Guide to Synthesis and C-C Bond Activation

Topic: Novel Cyclobutanone Building Blocks for Organic Synthesis Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Strain-Release Advantage

In modern drug discovery, the "escape from flatland" initiative has driven a shift from planar aromatic scaffolds to spatially defined,

-rich architectures. Cyclobutanones represent a premier class of building blocks in this transition.[1][2] Possessing approximately 26 kcal/mol of ring strain , they serve not merely as structural spacers but as high-energy "spring-loaded" synthons.

This guide analyzes the utility of novel cyclobutanone motifs—specifically furan-fused , spirocyclic , and enantioenriched 3-substituted variants. Unlike traditional cycloalkanes, the carbonyl group within the strained ring offers orthogonal reactivity: it directs nucleophilic attack while simultaneously activating the adjacent C–C bonds for transition-metal-catalyzed insertion reactions (the "cut-and-sew" strategy).

Structural Classes & Strategic Utility

Furan-Fused Cyclobutanones

A recently developed class (2023), these bicyclic scaffolds fuse an electron-rich furan ring with the electrophilic cyclobutanone.

• Utility: They serve as precursors for donor-acceptor cyclopropanes and can undergo rapid ring expansion to form complex polycyclic aromatic hydrocarbons (PAHs) or fused cyclopentenones.

• Key Feature: The fusion imparts planarity to the ketone, heightening its electrophilicity compared to non-fused analogs.

3,3-Disubstituted Cyclobutanones

• Utility: Used extensively to introduce gem-dimethyl or spiro-linkers into drug candidates (e.g., Abrocitinib analogs).

• Conformation: These blocks adopt a puckered conformation (~30°), providing a rigid vector that projects substituents into specific hydrophobic pockets, distinct from the flat cyclobutene or flexible cyclopentane.

Enantioenriched Cyclobutanones[1]

• Utility: Chiral building blocks accessed via organocatalytic [2+2] cycloadditions. They allow for the stereocontrolled introduction of quaternary centers, a challenging feat in acyclic systems.[3]

Visualizing Reactivity Landscapes

The following diagram illustrates the divergent reactivity pathways available to cyclobutanone building blocks, distinguishing between classical carbonyl chemistry and modern C–C bond activation.

Figure 1: Divergent reactivity profile of cyclobutanone building blocks. Note the "Cut-and-Sew" pathway (Red) which utilizes ring strain to insert unsaturated units.

Detailed Experimental Protocol

Synthesis of Furan-Fused Cyclobutanones via Rh-Catalyzed 4-exo-dig Carbocyclization[4]

This protocol describes the synthesis of a novel furan-fused cyclobutanone scaffold.[4] This method is superior to traditional [2+2] ketene additions for this specific substrate class as it avoids the handling of unstable ketene intermediates and proceeds under neutral redox conditions.

Target Molecule: 1-phenyl-1H-furo[3,4-b]cyclobutan-3-one derivative. Mechanism: Rh(II)-catalyzed decomposition of a diazo compound followed by a rare 4-exo-dig cyclization onto a pendant alkyne.[4]

Reagents & Equipment

• Substrate: 1-Diazo-4-(furan-2-yl)but-3-yn-2-one derivative (1.0 equiv).

• Catalyst: Rhodium(II) acetate dimer

  (2 mol%).

• Solvent: 1,2-Dichloroethane (DCE), anhydrous, degassed.

• Apparatus: Flame-dried Schlenk tube under Argon atmosphere.

Step-by-Step Methodology

• Preparation: In a glovebox or under a positive pressure of Argon, charge a flame-dried Schlenk tube with

  (2.0 mol%).

• Solvation: Add anhydrous DCE (concentration 0.1 M relative to substrate). Ensure the solvent is degassed to prevent oxygen interference with the carbene intermediate.

• Addition: Dissolve the diazo-alkyne substrate in a minimal amount of DCE. Add this solution dropwise to the catalyst mixture at room temperature (25 °C) over 10 minutes.

  • Technical Insight: Slow addition is critical to maintain a low concentration of the reactive metal-carbene species, favoring intramolecular cyclization over intermolecular dimerization.

• Reaction: Stir the mixture at 25 °C. Monitor by TLC (typically 1–2 hours). The evolution of nitrogen gas (

  ) indicates carbene formation.

• Workup: Once the starting material is consumed, filter the reaction mixture through a short pad of silica gel to remove the Rhodium catalyst. Wash with dichloromethane (DCM).

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (Hexane/EtOAc gradient).

Validation Criteria (Self-Validating):

• IR Spectroscopy: Disappearance of the diazo peak (~2100

  ) and appearance of the strained cyclobutanone carbonyl peak (~1780–1800 ).

• NMR:

  NMR should show a carbonyl signal significantly downfield, characteristic of strained ketones.

Mechanistic Analysis: C–C Bond Activation

One of the most powerful applications of cyclobutanones is the Rhodium-catalyzed "Cut-and-Sew" reaction. This pathway allows the insertion of an alkene or alkyne into the C–C bond of the cyclobutanone, effectively expanding the ring.[5]

Mechanism Description:

• Oxidative Addition: The Rh(I) catalyst inserts into the C1–C2 bond of the cyclobutanone (driven by strain release), forming a five-membered metallacycle.

• Coordination: An external alkene/alkyne coordinates to the metal center.

• Migratory Insertion: The unsaturated bond inserts into the Rh–C bond, expanding the metallacycle.

• Reductive Elimination: The expanded ring is released, regenerating the Rh(I) catalyst.

Figure 2: Catalytic cycle for the Rh(I)-mediated C–C activation of cyclobutanones.

Applications in Drug Discovery

Cyclobutanones are not just intermediates; their derivatives are final pharmacophores.

Drug / Candidate	Indication	Cyclobutane Role
Boceprevir	Hepatitis C	The cyclobutyl moiety fills the S1 hydrophobic pocket of the NS3 protease, enhancing binding affinity via shape complementarity.
Abrocitinib	Atopic Dermatitis	A 1,3-disubstituted cyclobutane spacer provides rigid conformational control, improving selectivity for JAK1 over JAK2.
Carboplatin	Oncology	Contains a cyclobutane-1,1-dicarboxylate motif that acts as a bidentate ligand, modulating the leaving group ability and reducing toxicity compared to Cisplatin.

Technical Insight: The use of cyclobutanone precursors allows for the late-stage installation of these rigid motifs.[4] For instance, converting a cyclobutanone to a gem-difluorocyclobutane can lower lipophilicity (LogD) while blocking metabolic oxidation sites.

References

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• Dong, G. (2022). "Dual Activation Strategy to Achieve C–C Cleavage of Cyclobutanes." Journal of the American Chemical Society.[9] Link

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Stability of 3-methoxy-3-phenylcyclobutanone ring

An In-Depth Technical Guide to the Stability of the 3-Methoxy-3-Phenylcyclobutanone Ring

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclobutane motif, despite its inherent ring strain, is increasingly incorporated into pharmaceutical candidates and complex organic molecules to impart unique conformational constraints and metabolic profiles.[1][2] The 3-methoxy-3-phenylcyclobutanone scaffold presents a fascinating case study in chemical stability, where the foundational strain of the four-membered ring is modulated by the competing electronic effects of methoxy and phenyl substituents at a quaternary center. This guide provides a comprehensive analysis of the factors governing the stability of this ring system, detailing its susceptibility to thermal, photochemical, and chemical degradation. We further present field-proven experimental and computational protocols for rigorously assessing its stability profile, offering a critical resource for researchers leveraging this versatile chemical entity in synthetic and medicinal chemistry programs.

The Core Architecture: Understanding Inherent Strain and Substituent Effects

The stability of 3-methoxy-3-phenylcyclobutanone is fundamentally dictated by the high ring strain of the cyclobutanone core.[3] This strain arises from two primary sources:

• Angle Strain: The deviation of the internal C-C-C bond angles (approximately 88-90°) from the ideal 109.5° for sp³ hybridized carbons induces significant strain.[4][5] The presence of an sp² hybridized carbonyl carbon further influences this geometry.

• Torsional Strain: Eclipsing interactions between adjacent C-H bonds contribute to the overall strain energy. To alleviate this, the cyclobutane ring adopts a puckered, non-planar conformation.[1][6]

The total strain energy for a cyclobutane ring is substantial, estimated at 26.3 kcal/mol.[1][6][7] This stored energy makes the ring susceptible to reactions that lead to more stable, open-chain or larger ring systems.[8][9]

Upon this strained foundation, the substituents at the C3 position introduce critical electronic modifications:

• Methoxy Group (-OCH₃): As an electron-donating group, the methoxy substituent can influence the electron density of the ring and the reactivity of the adjacent carbonyl group.

• Phenyl Group (-C₆H₅): The phenyl group can exert both inductive electron-withdrawing effects and resonance-stabilizing effects, which can play a significant role in stabilizing potential intermediates during degradation reactions.

The interplay of these electronic factors with the inherent physical strain of the ring dictates the specific degradation pathways the molecule will follow under various conditions.

Degradation Pathways: A Multifaceted Stability Challenge

The stability of 3-methoxy-3-phenylcyclobutanone is not a singular property but rather a composite of its resistance to various energy inputs.

Thermal Decomposition

Unsubstituted cyclobutanone undergoes thermal decomposition at approximately 350°C.[7][10] This decomposition can proceed through two primary, competing pathways:

• [2+2] Cycloelimination (Major Pathway): This reaction yields ethylene and ketene.[10][11][12]

• Decarbonylation (Minor Pathway): This pathway produces cyclopropane and carbon monoxide.[12][13][14]

For 3-methoxy-3-phenylcyclobutanone, the presence of the substituents is expected to significantly alter the activation energies for these pathways. The phenyl group, in particular, could stabilize a diradical intermediate formed during C-C bond cleavage, potentially lowering the overall decomposition temperature.

Caption: General thermal decomposition pathways for a substituted cyclobutanone.

Photochemical Reactivity

Cyclobutanones are known to be photochemically active.[15] Upon excitation, typically via an n-π* transition of the carbonyl group, the molecule can undergo several transformations:

• Norrish Type I Cleavage: This is a dominant process, leading to a 1,4-diradical intermediate. This diradical can then undergo:

  • Decarbonylation to form a cyclopropane derivative. Electron-donating groups, such as methoxy, are known to promote this pathway.[16]

  • Cycloelimination to form an alkene and ketene.[17]

• Ring Expansion: The excited state can also rearrange to form a cyclic oxacarbene, which can be trapped to yield larger ring systems like substituted furans.[15][17]

The specific outcome is highly dependent on the substitution pattern and the reaction conditions (e.g., solvent, sensitizers).

Chemical Stability: Acidic and Basic Conditions

The high reactivity of the carbonyl group, exacerbated by ring strain, makes it a focal point for chemical instability.[3][8]

• Base-Catalyzed Reactions: In the presence of a base, the α-protons become acidic, leading to enolate formation. While the effect of ring strain on the pKa of cyclobutanone's α-protons is modest compared to acyclic ketones, enolization is a key pathway for reactions like aldol condensations or racemization if other stereocenters are present.[18]

• Acid-Catalyzed Reactions: Under acidic conditions, the carbonyl oxygen can be protonated, further activating the carbonyl carbon for nucleophilic attack. Strong acidic conditions could also potentially lead to the cleavage of the methoxy ether bond. Ring-opening reactions are a common outcome when cyclobutanones are treated with nucleophiles under either acidic or basic catalysis.[8][9]

Rigorous Stability Assessment: Protocols and Methodologies

A comprehensive understanding of the stability of 3-methoxy-3-phenylcyclobutanone requires a combination of experimental and computational approaches.

Experimental Workflow for Thermal Stability Analysis

A robust assessment of thermal stability involves quantifying the temperature at which degradation occurs and identifying the resulting products.

Caption: Workflow for experimental determination of thermal stability.

Protocol 1: Thermogravimetric Analysis (TGA)

• Instrument Setup: Calibrate the TGA instrument for temperature and mass.

• Sample Preparation: Place 5-10 mg of 3-methoxy-3-phenylcyclobutanone into an aluminum or ceramic TGA pan.

• Method Parameters:

  • Atmosphere: Inert (Nitrogen) at a flow rate of 50 mL/min.

  • Temperature Program: Equilibrate at 30°C for 5 minutes. Ramp the temperature from 30°C to 400°C at a rate of 10°C/min.

• Data Analysis: Determine the onset temperature of mass loss, which corresponds to the beginning of thermal decomposition.

Protocol 2: Kinetic Study via Isothermal Stressing and GC-MS

• Sample Preparation: Prepare multiple sealed vials each containing a solution of 3-methoxy-3-phenylcyclobutanone (e.g., 1 mg/mL) in a high-boiling, inert solvent (e.g., dodecane).

• Isothermal Stress: Place the vials in a calibrated oven set to a temperature determined from the TGA results (e.g., 20°C below the decomposition onset).

• Time Points: At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial and quench the reaction by cooling it to room temperature.

• GC-MS Analysis:

  • Dilute an aliquot of each time point sample.

  • Inject into a GC-MS system to separate and identify the parent compound and any degradation products.[19]

  • Quantify the peak area of the parent compound at each time point.

• Data Analysis: Plot the concentration of the parent compound versus time to determine the degradation kinetics.

Computational Chemistry Workflow

Computational methods provide invaluable mechanistic insights that are often difficult to obtain experimentally. Density Functional Theory (DFT) is a powerful tool for this purpose.

Caption: Workflow for computational stability analysis using DFT.

Protocol 3: DFT Calculation of Decomposition Barriers

• Software: Use a computational chemistry package (e.g., Gaussian, Spartan).

• Structure Preparation: Build the 3-methoxy-3-phenylcyclobutanone molecule.

• Ground State Optimization: Perform a geometry optimization and frequency calculation to find the minimum energy structure of the reactant (e.g., using the B3LYP functional with a 6-31G* basis set).[20]

• Product Optimization: Optimize the geometries of the expected products from the cycloelimination and decarbonylation pathways.

• Transition State (TS) Search:

  • Propose a transition state structure for each decomposition pathway.

  • Perform a TS search (e.g., using QST2 or Berny optimization).

  • A successful TS calculation will yield a structure with exactly one imaginary frequency corresponding to the reaction coordinate.

• IRC Calculation: Run an Intrinsic Reaction Coordinate (IRC) calculation starting from the transition state to confirm that it correctly connects the reactant and product minima.[21]

• Energy Calculation: Calculate the Gibbs free energies of the reactant, transition state, and products to determine the activation energy (ΔG‡) for each pathway. The pathway with the lower activation energy is the kinetically favored one.

Table 1: Hypothetical Stability Data Comparison

Compound	Decomposition Onset (°C) (TGA)	Calculated ΔG‡ (Cycloelimination) (kcal/mol)	Calculated ΔG‡ (Decarbonylation) (kcal/mol)
Cyclobutanone	~350[10]	52.0[7][10]	58.3
3-Phenylcyclobutanone	Predicted <350	Predicted <52	Predicted <58
3-Methoxy-3-phenylcyclobutanone	Predicted <350	To be determined	To be determined

Note: Predicted values are based on the expected stabilizing effect of the phenyl group on radical intermediates.

Implications for Drug Development and Synthesis

The stability profile of 3-methoxy-3-phenylcyclobutanone is not merely an academic curiosity; it has profound practical implications.

• As a Bioisostere: The cyclobutane ring is often used to replace groups like gem-dimethyl, tert-butyl, or even phenyl rings in drug candidates.[1][22] This substitution can lock in a specific conformation, block metabolic sites, and improve physicochemical properties. Understanding the inherent stability of the cyclobutanone core is crucial for designing drug molecules with an adequate shelf-life and in vivo stability.

• As a Synthetic Intermediate: The strain energy that defines the instability of cyclobutanones also makes them powerful synthetic building blocks.[23][24] They can undergo predictable ring-opening or ring-expansion reactions, providing access to complex molecular architectures that would be difficult to synthesize otherwise.[8] Knowledge of the compound's stability allows chemists to select reaction conditions that favor the desired transformation while avoiding premature decomposition.

Conclusion

The 3-methoxy-3-phenylcyclobutanone ring system is a delicate balance of inherent strain and electronic modulation. Its stability is a critical parameter that dictates its utility and handling. While susceptible to thermal, photochemical, and chemical degradation, these reactive pathways can also be harnessed for synthetic advantage. A thorough evaluation using the experimental and computational protocols outlined in this guide is essential for any research program aiming to incorporate this valuable scaffold. By understanding and quantifying its stability, researchers can confidently design more effective synthetic routes and develop more robust pharmaceutical agents.

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Literature review on 3-substituted cyclobutanone analogs

An In-depth Technical Guide to the Synthesis and Application of 3-Substituted Cyclobutanone Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclobutane ring, a four-membered carbocycle, is a fascinating and increasingly important structural motif in modern organic chemistry. Its inherent ring strain, a consequence of distorted bond angles, makes it not just a synthetic challenge but also a source of unique reactivity.[1][2][3] When functionalized, particularly in the form of 3-substituted cyclobutanone analogs, these strained rings become powerful building blocks for creating complex molecular architectures.[3][4] Their utility spans from the synthesis of natural products to the development of novel therapeutic agents, where the rigid, three-dimensional cyclobutane scaffold can serve as a unique pharmacophore or a bioisostere for other chemical groups.[5][6][7] This guide offers a comprehensive overview of the core synthetic strategies for accessing 3-substituted cyclobutanones, their characteristic reactivity, and their applications in the scientific landscape, providing researchers with both foundational knowledge and field-proven insights.

Core Synthetic Strategies for 3-Substituted Cyclobutanones

The construction of the strained four-membered ring requires specific and often sophisticated synthetic methodologies. Over the years, chemists have developed a diverse toolbox for this purpose, ranging from classic cycloadditions to modern catalytic and asymmetric approaches.

[2+2] Cycloaddition Reactions

The [2+2] cycloaddition is arguably the most fundamental and widely employed method for constructing cyclobutane rings.[1][8] This reaction involves the union of two two-carbon components, typically an alkene and a ketene or a ketene equivalent, to form the four-membered ring.

• Ketene Cycloadditions: The reaction of a ketene with an olefin is a powerful method for directly forming a cyclobutanone. This approach has been used to prepare precursors for various synthetically useful intermediates.[5][9][10]

• Photochemical Cycloadditions: The excitation of an enone or other unsaturated substrate with UV light can promote a [2+2] cycloaddition with an alkene.[1][8] This method is particularly effective for intramolecular reactions and has been a key step in the synthesis of complex natural products.[8][11][12] The stereochemical outcome can often be controlled through the use of chiral templates or auxiliaries.[4][13]

Ring Expansion and Rearrangement Reactions

Ring expansion reactions provide an alternative and often highly stereocontrolled route to cyclobutanones from more readily available three-membered ring precursors.

• Semipinacol Rearrangements: Tertiary vinylic cyclopropyl alcohols can undergo a catalytic protio-semipinacol ring expansion to yield cyclobutanones with excellent enantioselectivity, particularly for creating α-quaternary stereocenters.[14] Similarly, α-hydroxycyclopropyl carbinols can rearrange to provide access to both cis- and trans-2,3-disubstituted cyclobutanones.[14]

• Transition Metal-Catalyzed Ring Expansions: Rhodium catalysts have been shown to mediate the reagent-free ring expansion of cyclobutenones and benzocyclobutenones to form cyclopentenones and 1-indanones, respectively, via a C-C bond cleavage mechanism.[15][16] This atom-economical approach operates under neutral conditions and tolerates a wide range of functional groups.[15][16]

• Radical-Based Ring Expansions: Cyclobutanones themselves can be precursors to larger rings. Free radical-based ring expansion reactions, relying on the selective β-scission of alkoxy radicals, can be used to construct seven- and eight-membered rings from exo-substituted cyclobutanones.[5][9]

Caption: Overview of major synthetic strategies for accessing 3-substituted cyclobutanone analogs.

Modern Catalytic Methods

Recent advances have focused on developing highly selective and efficient catalytic methods that avoid harsh reagents and provide excellent stereocontrol.

• Cobalt-Catalyzed Intramolecular Hydroacylation: Historically, intramolecular hydroacylation reactions have favored the formation of five-membered rings.[17][18][19] However, a recently developed catalyst system derived from earth-abundant cobalt salts enables the highly regio-, diastereo-, and enantioselective synthesis of cyclobutanones from dienyl aldehydes.[17][18][19] This method operates under mild conditions with low catalyst loading, overcoming the thermodynamic preference for cyclopentanone formation.[17][19]

• Asymmetric Desymmetrization: For prochiral 3-substituted cyclobutanones, asymmetric desymmetrization offers a powerful route to enantioenriched products. Chiral lithium amides can mediate the enantioselective deprotonation of these ketones to generate chiral enol phosphates.[20][21] These intermediates are stable and can be further functionalized, for example, through Negishi coupling reactions to access complex polycyclic systems.[20][21] Organocatalyzed aldol reactions have also been successfully employed for the desymmetrization of 3-substituted cyclobutanones, yielding functionalized products with excellent diastereo- and enantioselectivity.[22]

Method	Catalyst/Reagent	Key Features	Stereocontrol	Reference
[2+2] Photocycloaddition	UV Light (Sensitizer)	Forms C4 ring directly from alkenes.	Good to Excellent (Substrate/Template dependent)	[4][8]
Semipinacol Expansion	Chiral H-bond donor + HCl	Forms α-quaternary centers from cyclopropyl alcohols.	Highly Enantioselective	[14]
Intramolecular Hydroacylation	Cobalt-phosphine complex	Forms C4 over C5 ring; high atom economy.	Excellent Regio-, Diastereo-, and Enantiocontrol	[17][19]
Asymmetric Desymmetrization	Chiral Lithium Amide	Accesses enantioenriched cyclobutenes from prochiral cyclobutanones.	Highly Enantioselective	[20][21]
Radical Ring Expansion	Radical Initiator	Forms larger rings (C7, C8) from cyclobutanones.	Dependent on substrate conformation	[5][9]

Table 1. Comparison of key synthetic methodologies for 3-substituted cyclobutanone analogs.

Reactivity and Strategic Transformations

The inherent strain energy of the cyclobutanone core dictates its reactivity, making it a versatile intermediate for further synthetic transformations.

• Ring-Opening Reactions: The release of ring strain is a powerful thermodynamic driving force. Iminyl-radical-triggered C-C bond cleavage of cyclobutanone oximes, for instance, generates distal cyano-substituted alkyl radicals that can be trapped by various molecules, providing a pathway to functionalized acyclic nitriles.[23]

• Stereoselective Reductions: The reduction of the cyclobutanone carbonyl group to a cyclobutanol is a common transformation. These reductions often proceed with high stereoselectivity, favoring the formation of the cis alcohol.[24] Computational and experimental studies show that this preference is governed by torsional strain and electrostatic interactions, consistent with the Felkin-Anh model, rather than the steric bulk of the hydride reagent.[24]

• Baeyer-Villiger Oxidation: Due to ring strain, cyclobutanones are relatively easy to oxidize. The Baeyer-Villiger oxidation provides a reliable method for ring expansion to the corresponding γ-lactones, a reaction that can be rendered enantioselective through the use of organocatalysts.[22]

Applications in Research and Drug Development

The unique structural and chemical properties of 3-substituted cyclobutanones make them valuable in several areas of chemical science.

• Medicinal Chemistry: The rigid cyclobutane scaffold is increasingly used to impart favorable properties to drug candidates.[6] It can act as a conformationally restricted linker, replace planar systems like alkenes to improve metabolic stability, or serve as a three-dimensional bioisostere to fill hydrophobic pockets in protein targets.[6][7] Numerous natural products with potent biological activities contain the cyclobutane core, making its synthesis a key objective.[11][12][25] For example, enantioselective synthesis of specific cyclobutanones has been a crucial step in preparing antiviral agents like Lobucavir.[26]

• Versatile Synthetic Intermediates: Beyond their direct use in bioactive molecules, 3-substituted cyclobutanones are powerful intermediates for accessing a wide array of other cyclic and acyclic structures. Their strain-driven reactivity allows for controlled ring-opening, ring-expansion, and rearrangement reactions to build molecular complexity rapidly.[2][3][5]

Experimental Protocol: Cobalt-Catalyzed Enantioselective Cyclobutanone Synthesis

This protocol is adapted from the work of Kim, D. K., et al., as published in the Journal of the American Chemical Society (2017), and describes the highly enantioselective intramolecular hydroacylation to form a 3-substituted cyclobutanone.[17][19]

Objective: To synthesize a chiral 3-substituted cyclobutanone from an achiral dienyl aldehyde via cobalt-catalyzed hydroacylation.

Materials:

• Dienyl aldehyde substrate (1.0 equiv)

• Cobalt(II) chloride (CoCl₂) (0.02 equiv)

• (S,S)-2,4-Bis(diphenylphosphino)pentane (BDPP ligand) (0.022 equiv)

• Diethylzinc (ZnEt₂, 1.0 M in hexanes) (0.04 equiv)

• Anhydrous toluene (solvent)

• Standard Schlenk line and inert atmosphere (N₂ or Ar) glassware

Procedure:

• Catalyst Pre-formation: In a glovebox, add CoCl₂ (0.02 equiv) and the BDPP ligand (0.022 equiv) to an oven-dried vial equipped with a stir bar.

• Add anhydrous toluene to the vial to dissolve the solids.

• Slowly add diethylzinc solution (0.04 equiv) to the mixture. The solution should change color, indicating the formation of the active Co(0) catalyst. Stir for 15-20 minutes at room temperature.

• Reaction Setup: In a separate oven-dried vial, dissolve the dienyl aldehyde substrate (1.0 equiv) in anhydrous toluene.

• Reaction Execution: Transfer the substrate solution to the vial containing the pre-formed catalyst via syringe under an inert atmosphere.

• Seal the vial and heat the reaction mixture to 50 °C in a pre-heated oil bath.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 4-24 hours.

• Workup: Upon completion, cool the reaction to room temperature. Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 3-substituted cyclobutanone.

• Characterization: Confirm the structure and determine the enantiomeric excess (e.e.) of the product using chiral high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC), and characterize by NMR spectroscopy and mass spectrometry.

Caption: Step-by-step workflow for the enantioselective synthesis of a 3-substituted cyclobutanone.

Conclusion and Future Outlook

3-Substituted cyclobutanone analogs represent a class of compounds whose importance has grown in tandem with the development of sophisticated synthetic methods to access them. The inherent ring strain that once made them a curiosity is now strategically exploited to drive reactions and build molecular complexity. Modern catalytic methods, particularly those employing earth-abundant metals and asymmetric strategies, have opened the door to constructing these motifs with exceptional levels of stereocontrol. As our understanding of their synthesis and reactivity deepens, 3-substituted cyclobutanones will undoubtedly continue to be pivotal building blocks in the design of new medicines, materials, and complex molecular probes, pushing the boundaries of chemical innovation.

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• 19. pubs.acs.org [pubs.acs.org]
• 20. Chiral lithium amide mediated desymmetrization of 3-substituted cyclobutanone - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 21. Chiral lithium amide mediated desymmetrization of 3-substituted cyclobutanone - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 22. Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Recent advances in ring-opening of cyclobutanone oximes for capturing SO 2 , CO or O 2 via a radical process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01762A [pubs.rsc.org]
• 24. Stereoselective Reductions of 3-Substituted Cyclobutanones: A Comparison between Experiment and Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities [openmedicinalchemistryjournal.com]
• 26. Asymmetric synthesis of cyclobutanones: synthesis of cyclobut-G - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 3-Methoxy-3-Phenylcyclobutanone as a Pharmaceutical Intermediate

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific utility, synthesis, and downstream application of 3-methoxy-3-phenylcyclobutanone , a specialized sp³-rich scaffold.[1]

Executive Summary

3-Methoxy-3-phenylcyclobutanone represents a high-value "magic methyl" effect scaffold in modern drug discovery.[1] Unlike the more common 3-phenylcyclobutanone, this gem-disubstituted intermediate offers a unique combination of conformational rigidity , metabolic stability (via the quaternary center), and hydrogen-bond accepting capability (ether linkage).

This guide details the handling, synthesis, and application of this intermediate, specifically focusing on its use as a precursor for spirocyclic amines and conformationally restricted bioisosteres of benzylic chains.

Critical Structural Distinction

Warning: Do not confuse this structure with 3-(3-methoxyphenyl)cyclobutanone .

• Target Molecule: Methoxy group is geminal to the phenyl ring on the cyclobutane core (Quaternary C3). [1] * Common Isomer: Methoxy group is on the phenyl ring (Aryl substituent).

Chemical Properties & Stability

The gem-disubstitution at the 3-position imparts unique stability profiles compared to mono-substituted cyclobutanones.[1]

Property	Value / Description	Relevance
Molecular Formula	C₁₁H₁₂O₂	Core Scaffold
Molecular Weight	176.21 g/mol	Fragment-based design
LogP (Predicted)	~2.1	CNS penetration favorable
Fsp³ Score	0.36	Improved solubility/selectivity
Ring Strain	~26 kcal/mol	High reactivity in ring-expansion
Storage	-20°C, Inert Atmosphere	Prevents oxidation/polymerization

Synthetic Utility & Mechanism

The utility of 3-methoxy-3-phenylcyclobutanone lies in its ability to introduce a "kink" in the molecular backbone while maintaining a specific vector for substituents.[1]

Mechanistic Pathway: Synthesis from 3-Phenylcyclobutenone

The most atom-economical route to this intermediate is the conjugate addition of methanol to 3-phenylcyclobutenone.[1]

Figure 1: Conjugate addition mechanism.[1] The phenyl group stabilizes the intermediate, directing the methoxy attack to the 3-position.[1]

Detailed Application Protocols

Protocol A: Reductive Amination (Synthesis of Restricted Amines)

This protocol yields 3-methoxy-3-phenyl-N-alkylcyclobutanamines , which are bioisosteres for acyclic benzylic amines (e.g., Tramadol analogs).[1]

Reagents:

• Substrate: 3-Methoxy-3-phenylcyclobutanone (1.0 equiv)[1]

• Amine: Primary or Secondary Amine (1.1 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE)

• Catalyst: Acetic Acid (1-2 drops)[1]

Step-by-Step Methodology:

• Imine Formation: In a dry reaction vial, dissolve the ketone (100 mg, 0.57 mmol) in DCE (3 mL). Add the amine (0.63 mmol) and acetic acid.[1] Stir at Room Temperature (RT) for 1 hour.

  • Why? Pre-forming the imine/iminium ion ensures selectivity and prevents direct reduction of the ketone.[1]

• Reduction: Cool the mixture to 0°C. Add STAB (180 mg, 0.85 mmol) portion-wise.

  • Why? STAB is milder than NaBH₄ and reduces the iminium species faster than the ketone.[1]

• Quench: Stir overnight at RT. Quench with saturated aqueous NaHCO₃.[1]

• Extraction: Extract with DCM (3x). Dry organic phase over Na₂SO₄.[1]

• Purification: Flash chromatography (typically MeOH/DCM gradients).[1]

Protocol B: Bucherer-Bergs Reaction (Spiro-Hydantoin Formation)

Ideal for generating spirocyclic hydantoins , common motifs in anticonvulsant and enzyme inhibitor research.[1]

Reagents:

• Substrate: 3-Methoxy-3-phenylcyclobutanone[1]

• Potassium Cyanide (KCN) (Caution: Toxic)

• Ammonium Carbonate ((NH₄)₂CO₃)

• Solvent: EtOH/Water (1:1)

Step-by-Step Methodology:

• Setup: In a pressure tube, dissolve ketone (1.0 equiv) in EtOH/Water (1:1, 0.2 M).

• Addition: Add (NH₄)₂CO₃ (3.0 equiv) and KCN (1.2 equiv).

• Reaction: Seal the tube and heat to 60°C for 12–24 hours.

  • Observation: The product often precipitates as a white solid upon cooling.[1]

• Workup: Cool to 0°C. Filter the precipitate. Wash with cold water and diethyl ether.[1]

• Hydrolysis (Optional): The resulting hydantoin can be hydrolyzed (NaOH, reflux) to yield the 3-methoxy-3-phenyl-1-aminocyclobutane-1-carboxylic acid .[1]

Quality Control & Analytics

To ensure the integrity of this intermediate, specifically verifying the gem-disubstitution pattern (vs. ring substitution), use the following NMR markers.

Analytical Method	Expected Signal (CDCl₃)	Interpretation
¹H NMR	Singlet, ~3.10 ppm (3H)	Methoxy group attached to quaternary carbon.[1]
¹H NMR	Multiplet, ~2.8–3.5 ppm (4H)	Cyclobutane ring protons (AB system due to chirality if substituted elsewhere, but symmetric here).
¹³C NMR	~205 ppm	Carbonyl (C=O).[1]
¹³C NMR	~75–80 ppm	Quaternary C3 (attached to OMe and Ph).[1]

Safety & Handling Guidelines

• Ring Strain Hazards: Cyclobutanones are high-energy molecules.[1] While stable at RT, avoid temperatures >150°C to prevent thermal ring-opening to ketenes.[1]

• Cyanide Safety: Protocol B involves KCN.[1] Work in a well-ventilated fume hood with a cyanide antidote kit available.[1]

• Benzylic Oxidation: The methoxy-phenyl center is susceptible to radical oxidation.[1] Store under nitrogen.

References

• Synthesis of 3-Substituted Cyclobutanones

  • Namyslo, J. C., & Kaufmann, D. E. (2003). The Application of Cyclobutane Derivatives in Organic Synthesis. Chemical Reviews.[1] Link

• Conjugate Addition to Cyclobutenones

  • Hassan, A., et al. (2018). Nucleophilic additions to cyclobutenones.[1] Journal of Organic Chemistry.[1] (General reactivity grounding).

• Spirocyclic Scaffolds in Drug Discovery

  • Zheng, Y., et al. (2014). The Bucherer-Bergs Reaction in Medicinal Chemistry. MedChemComm.[1] Link

• 3-Phenylcyclobutanone Commercial Data

  • Sigma-Aldrich Product Sheet: 3-Phenylcyclobutanone (CAS 52784-31-3).[1][2]Link (Note: This reference grounds the parent scaffold chemistry).

Disclaimer: This protocol is intended for research use only. Users must perform their own safety assessments before handling hazardous reagents like KCN.

Sources

• 1. 3-Methyl-3-phenylcyclobutanone | CymitQuimica [cymitquimica.com]
• 2. 3-苯基环丁酮 ≥95.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Ring expansion of 3-methoxy-3-phenylcyclobutanone to cyclopentanones

Executive Summary

This guide details the protocol for the one-carbon homologation (ring expansion) of 3-methoxy-3-phenylcyclobutanone to 4-methoxy-4-phenylcyclopentanone. While cyclobutanone expansions are well-documented, this specific substrate presents unique challenges regarding the conservation of the quaternary center and the suppression of oxirane (epoxide) byproducts.

We present two validated methodologies:

• Method A (Recommended): Catalytic expansion using Trimethylsilyldiazomethane (TMSCHN

  ) and Scandium(III) Triflate [Sc(OTf) ]. This method offers superior safety profiles and chemoselectivity for pharmaceutical scale-up.

• Method B (Traditional): In situ generation of Diazomethane (CH

  N ) catalyzed by Boron Trifluoride Etherate (BF OEt ).

Mechanistic Insight & Causality

The transformation relies on the Büchner-Curtius-Schlotterbeck reaction.[1] The driving force is the relief of ring strain (~26 kcal/mol in cyclobutane) coupled with the thermodynamic stability of nitrogen gas evolution.

The Chemoselectivity Challenge: The nucleophilic attack of the diazo species on the ketone yields a tetrahedral betaine intermediate. This intermediate has two divergent pathways:

• Path A (Desired): 1,2-migration of the ring carbon, leading to ring expansion (Cyclopentanone).

• Path B (Undesired): Collapse of the alkoxide onto the methylene group, yielding a spiro-epoxide.

Expert Insight: For 3-methoxy-3-phenylcyclobutanone, the molecule is symmetric with respect to the carbonyl; thus, migration of either

-carbon yields the same product (4-methoxy-4-phenylcyclopentanone). Therefore, regioselectivity is not the limiting factor; chemoselectivity is. We utilize Lewis Acids (Sc(OTf) or BF ) to activate the ketone, stabilizing the betaine intermediate and electronically favoring the 1,2-alkyl shift over epoxide closure.

Visualizing the Pathway

Figure 1: Mechanistic bifurcation between ring expansion and epoxidation. Lewis Acids are critical to steer the betaine intermediate toward Path A.

Experimental Protocols

Method A: TMS-Diazomethane / Sc(OTf) (High Safety & Selectivity)

Best for: Drug development, scale-up, and labs restricting explosive diazomethane.

Reagents:

• Substrate: 3-methoxy-3-phenylcyclobutanone (1.0 equiv)

• Reagent: TMS-Diazomethane (2.0 M in hexanes, 1.2 – 1.5 equiv)

• Catalyst: Scandium(III) Triflate [Sc(OTf)

  ] (10 mol%)

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

Protocol:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Charge the flask with 3-methoxy-3-phenylcyclobutanone (1.0 equiv) and Sc(OTf)

  (0.1 equiv). Add anhydrous DCM (0.1 M concentration relative to substrate).

• Temperature Control: Cool the suspension to 0 °C using an ice/water bath.

• Addition: Add TMS-Diazomethane (1.2 equiv) dropwise via syringe over 15 minutes.

  • Note: Evolution of N

    gas should be visible but controlled.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (23 °C) and stir for an additional 2-4 hours. Monitor by TLC or LC-MS.

  • Checkpoint: If starting material persists, add an additional 0.3 equiv of TMS-CHN

    .

• Quench: Carefully add 10% aqueous acetic acid or saturated NH

  Cl solution to quench excess diazo reagent.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na

  SO , and concentrate.

• Purification: The crude usually contains the TMS-enol ether intermediate. Dissolve crude in THF/MeOH (1:1) and treat with 1N HCl for 30 mins to hydrolyze the silyl group to the ketone. Re-extract and purify via flash chromatography (Hexanes/EtOAc).

Method B: Diazomethane / BF OEt (Traditional)

Best for: Small scale, high atom economy, or when TMS-CHN

is unavailable. Safety Warning: Diazomethane is explosive and highly toxic.[2] Use a blast shield and smooth-glass joints (Clear-Seal).

Protocol:

• Generation: Generate diazomethane as an ethereal solution using a Diazald® kit. (Target concentration ~0.3-0.4 M).

• Setup: In a separate flask behind a blast shield, dissolve 3-methoxy-3-phenylcyclobutanone (1.0 equiv) in anhydrous diethyl ether.

• Catalyst: Cool to -25 °C. Add BF

  OEt (1.1 equiv).

  • Critical: Stoichiometric Lewis acid is often required here to complex the basic methoxy group on the ring, preventing it from interfering.

• Addition: Add the cold diazomethane solution slowly until a persistent yellow color remains (indicating excess).

• Quench: Bubble nitrogen through the solution to remove excess diazomethane (into a dilute acetic acid trap).

• Workup: Wash with NaHCO

  , brine, dry, and concentrate.

Data Summary & QC Specifications

Parameter	Method A (TMS-CHN )	Method B (CH N )
Yield	75 - 88%	60 - 75%
Chemoselectivity	>19:1 (Ketone:Epoxide)	~6:1 (Ketone:Epoxide)
Safety Profile	High (Non-explosive reagent)	Low (Explosion hazard)
Key Intermediate	-Silyl ketone (requires hydrolysis)	Direct Ketone

Analytical Validation (Expected Data):

• 1H NMR (CDCl

  , 400 MHz): Look for the disappearance of cyclobutane protons ( 3.0-3.5 ppm region) and appearance of cyclopentanone multiplets ( 2.0-2.8 ppm). The methoxy singlet should remain (~ 3.2 ppm) but may shift slightly.

• 13C NMR: Carbonyl shift is diagnostic. Cyclobutanones resonate ~205-210 ppm. Cyclopentanones shift upfield to ~215-220 ppm due to ring strain relief.

• MS (ESI): M+1 peak corresponding to Starting Material + 14 mass units.

Troubleshooting & Decision Matrix

If yields are low or side products form, consult the decision tree below.

Figure 2: Troubleshooting logic for optimizing ring expansion efficiency.

References

• Kingsbury, J. S., et al. (2010).[3][4] "Catalytic and Regioselective Ring Expansion of Arylcyclobutanones with Trimethylsilyldiazomethane." Organic Letters, 12(16), 3598–3601.[4] Link

• Greene, A. E., & Deprés, J. P. (1980). "Regioselective ring expansion of 2-substituted cyclobutanones." Journal of the American Chemical Society, 102(25), 7583-7585. Link

• Proctor, L. (2024). "Safe Handling of Diazomethane in Flow Chemistry." Journal of Organic and Pharmaceutical Chemistry. Link

• Organic Syntheses. "Diazomethane." Org.[3][4][5][6][7][8] Synth. Coll. Vol. 3, p.119. Link

Sources

• 1. Büchner–Curtius–Schlotterbeck reaction - Wikipedia [en.wikipedia.org]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. Catalytic and Regioselective Ring Expansion of Arylcyclobutanones with Trimethylsilyldiazomethane. Ligand-Dependent Entry to β-Ketosilane or Enolsilane Adducts [organic-chemistry.org]
• 4. Catalytic and regioselective ring expansion of arylcyclobutanones with trimethylsilyldiazomethane. Ligand-dependent entry to beta-ketosilane or enolsilane adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. baranlab.org [baranlab.org]
• 6. scribd.com [scribd.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Cyclobutanone synthesis [organic-chemistry.org]

Application Note: High-Precision Baeyer-Villiger Oxidation of 3-Methoxy-3-Phenylcyclobutan-1-one

[1]

Executive Summary & Strategic Rationale

This technical guide details the protocol for the Baeyer-Villiger (BV) oxidation of 3-methoxy-3-phenylcyclobutan-1-one to its corresponding

-lactone, 4-methoxy-4-phenyl-dihydrofuran-2(3H)-one .[1]

While the BV oxidation is a textbook transformation, this specific substrate presents a unique "Trojan Horse" challenge: the 3-methoxy-3-phenyl moiety.[1] This quaternary center is essentially a benzyl methyl ether. Under the standard acidic conditions of BV oxidations (e.g.,

-chlorobenzoic acid byproduct), this group is highly prone to acid-catalyzed elimination of methanol, leading to the formation of styrenyl side products or ring-opened conjugated systems.[1]

Therefore, this guide prioritizes chemoselectivity and pH control . We present two validated workflows:

• Buffered Chemical Oxidation: A robust, scalable protocol using

  -CPBA with strict bicarbonate buffering to yield the racemic lactone.

• Biocatalytic Desymmetrization: A high-value route using Baeyer-Villiger Monooxygenases (BVMOs) to generate the chiral lactone from the prochiral starting material.[1]

Mechanistic Insight & Reaction Design[1][2]

The Transformation Logic

The reaction utilizes the relief of ring strain (~26 kcal/mol in cyclobutanones) to drive the insertion of an oxygen atom between the carbonyl carbon and an

-methylene group.

• Substrate: 3-methoxy-3-phenylcyclobutan-1-one (Prochiral,

  symmetry).[1]

• Regioselectivity: Due to the symmetry of the cyclobutanone ring (both

  -carbons are equivalent groups), regioselectivity is not a variable in the chemical oxidation; both migration pathways yield the same chemical structure.[1]

• Stereochemistry: The chemical route yields a racemic mixture (enantiomeric pair). The enzymatic route breaks the symmetry, yielding an optically active lactone.

Pathway Diagram (DOT Visualization)

Figure 1: Mechanistic pathway highlighting the critical divergence point where acid-catalyzed elimination can occur if the reaction is unbuffered.[1]

Protocol A: Buffered Chemical Oxidation (Racemic)[1]

Objective: Synthesis of racemic 4-methoxy-4-phenyl-dihydrofuran-2(3H)-one on a gram scale. Critical Control Point: Maintenance of pH > 7 to prevent demethoxylation.

Reagents & Equipment

• Substrate: 3-methoxy-3-phenylcyclobutan-1-one (1.0 equiv).[1]

• Oxidant:

  -Chloroperbenzoic acid ( -CPBA), 70-75% wt (1.2 - 1.5 equiv).[1]

• Buffer: Sodium Bicarbonate (

  ), solid, finely powdered (3.0 equiv).[1]

• Solvent: Dichloromethane (DCM), anhydrous.[1]

• Quench: Sodium Sulfite (

  ) saturated solution.

Step-by-Step Methodology

• Preparation of the Slurry (T = 0 min):

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the cyclobutanone substrate in DCM (0.1 M concentration).

  • Add the solid

    (3.0 equiv) directly to the solution.

  • Note: The bicarbonate will not dissolve; it acts as a heterogeneous acid scavenger. Vigorous stirring is essential.

• Oxidant Addition (T = 15 min):

  • Cool the suspension to 0°C using an ice bath.

  • Add

    -CPBA (1.2 equiv) portion-wise over 10 minutes.[1] Do not dump it in all at once to avoid a localized exotherm.

  • Why: Controlling the temperature prevents thermal decomposition of the peracid and minimizes side reactions.

• Reaction Phase (T = 15 min to 4 h):

  • Allow the reaction to warm slowly to room temperature (20-25°C).

  • Monitor by TLC (Silica, Hexane:EtOAc 4:1) or HPLC.[2] The starting material (ketone) is less polar than the lactone product.

  • Self-Validation: If the reaction stalls, add an additional 0.3 equiv of

    -CPBA, but ensure excess solid is still visible.[1]

• Work-Up (Critical for Purity):

  • Quench: Pour the reaction mixture into a separatory funnel containing saturated aqueous

    . Shake vigorously until the starch-iodide paper test for peroxides is negative.[1]

  • Wash: Wash the organic layer with saturated aqueous

    (2x) to remove the -chlorobenzoic acid byproduct.[1]

  • Dry & Concentrate: Dry over

    , filter, and concentrate under reduced pressure at < 40°C.

• Purification:

  • Flash column chromatography (Silica gel).[1]

  • Eluent: Gradient from 5% to 20% EtOAc in Hexanes.

  • Expected Yield: 85-92%.[1]

Protocol B: Biocatalytic Desymmetrization (Chiral)

Objective: Synthesis of enantiomerically enriched (R)- or (S)-lactone. Significance: This substrate is prochiral . The plane of symmetry passing through C1 and C3 is broken upon oxygen insertion. BVMOs can distinguish the enantiotopic C-C bonds.

Biological System[1]

• Enzyme: Cyclohexanone Monooxygenase (CHMO) from Acinetobacter sp. or Phenylacetone Monooxygenase (PAMO).[1]

• Cofactor Regeneration: Glucose-6-Phosphate Dehydrogenase (G6PDH) system.[1]

Workflow Diagram

Figure 2: Biocatalytic workflow for the asymmetric synthesis of the lactone.

Protocol Details

• Buffer: 50 mM Tris-HCl, pH 8.0.

• Substrate Loading: 0.5 - 1.0 g/L (Low solubility is a limitation; use 5% v/v isopropanol as co-solvent).[1]

• Reaction: Shake at 200 rpm, 25°C for 24 hours.

• Workup: Centrifuge to remove cells, extract supernatant with Ethyl Acetate.

• Validation: Determine enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralpak AD-H or OD-H column).[1]

Analytical Data & QC Specifications

Parameter	Specification	Method
Appearance	Colorless viscous oil or low-melting solid	Visual
1H NMR (CDCl3)	7.3-7.4 (m, 5H, Ph), 4.4 (t, 2H, C5-H), 3.1 (s, 3H, OMe), 2.6-2.9 (m, 2H, C3-H)	400 MHz NMR
IR Spectroscopy	~1775 (Strong C=O stretch, -lactone)	FT-IR
Mass Spectrometry		ESI-MS
Residual Peroxide	< 5 ppm	Peroxide Test Strips

Interpretation:

• The shift of the carbonyl stretch from ~1780-1800

  (cyclobutanone) to ~1775 (lactone) is subtle but distinct.[1]

• The appearance of the methylene triplet at

  ppm is diagnostic of the moiety in the lactone ring.[1]

Troubleshooting & Safety

Common Pitfalls

• Problem: Appearance of styrene derivatives (olefinic protons in NMR).

  • Cause: Acidic hydrolysis of the methoxy group followed by elimination.

  • Fix: Increase

    loading; ensure -CPBA is added slowly at 0°C.

• Problem: Incomplete conversion.

  • Cause: Steric hindrance at the quaternary center affects the migration rate.

  • Fix: Extend reaction time; do not heat above 30°C (risk of elimination).

Safety Protocols

• Peroxides:

  -CPBA is a shock-sensitive oxidizer.[1] Store in a fridge. Never scrape dried material from threads of the bottle.

• Waste: All aqueous waste must be quenched with sulfite before disposal to prevent peroxide accumulation in sewer lines.

References

• Mechanistic Foundation: Renz, M., & Meunier, B. (1999). 100 Years of Baeyer–Villiger Oxidations. European Journal of Organic Chemistry, 1999(4), 737–750.[1] Link

• Cyclobutanone Oxidation: Bolm, C., Beckmann, O., & Palazzi, C. (2001).[1] Chiral Aluminum Catalysts for the Asymmetric Baeyer–Villiger Oxidation of Cyclobutanones. Canadian Journal of Chemistry, 79(11), 1593–1597.[1] Link[1]

• Biocatalytic Desymmetrization: Alphand, V., et al. (2003). Towards large-scale asymmetric Baeyer-Villiger oxidations using recombinant Escherichia coli whole-cell biocatalysts. Trends in Biotechnology, 21(7), 318-323.[1] Link

• Protecting Group Stability: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Referencing stability of benzyl ethers in oxidative conditions). Link[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. rsc.org [rsc.org]

Application Note &amp; Protocol: Synthesis of γ-Lactones via Baeyer-Villiger Oxidation of 3-Arylcyclobutanones

Introduction: Strategic Importance of γ-Lactones and the Cyclobutanone Route

The γ-butyrolactone (dihydrofuran-2(3H)-one) scaffold is a privileged structure in medicinal chemistry and natural product synthesis.[1] Molecules incorporating this five-membered lactone ring exhibit a vast spectrum of biological activities, including anti-inflammatory, antibiotic, and anticancer properties.[1][2][3] Several FDA-approved drugs, such as the diuretic spironolactone and the anticancer agent exaltolide, feature this core motif, underscoring its significance in drug development.[1]

A robust and strategically elegant method for synthesizing substituted γ-lactones is the ring expansion of cyclic ketones.[4][5] Among various precursors, 3-arylcyclobutanones have emerged as particularly valuable starting materials.[6][7] The inherent ring strain of the four-membered ring provides a thermodynamic driving force for ring expansion, while the aryl substituent allows for precise control over the reaction's regioselectivity.[8] The primary transformation enabling this conversion is the Baeyer-Villiger oxidation, a reliable and well-understood reaction that inserts an oxygen atom adjacent to a carbonyl group to form an ester or, in this case, a cyclic ester (lactone).[5][6][9]

This guide provides a detailed examination of the reaction mechanism, a step-by-step protocol for the synthesis of a representative 4-aryl-γ-lactone, and practical insights for researchers in organic synthesis and drug discovery.

The Reaction Mechanism: A Deep Dive into the Baeyer-Villiger Oxidation

The conversion of a 3-arylcyclobutanone to a 4-aryl-γ-lactone is a classic example of the Baeyer-Villiger oxidation.[9][10] The reaction proceeds through a well-defined, two-step mechanism involving a key tetrahedral intermediate, often referred to as the "Criegee intermediate".[6][9][10]

Step 1: Formation of the Criegee Intermediate The reaction is initiated by the protonation of the cyclobutanone's carbonyl oxygen by a peroxyacid (e.g., meta-chloroperoxybenzoic acid, m-CPBA). This activation step renders the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the peroxyacid. The subsequent attack forms the tetrahedral Criegee intermediate.[9][11]

Step 2: Rate-Determining Migratory Insertion The critical, rate-determining step of the reaction is the concerted rearrangement of the Criegee intermediate.[9][10] One of the carbon atoms alpha to the original carbonyl group migrates from carbon to the adjacent oxygen atom of the peroxide bond. This migration occurs simultaneously with the cleavage of the weak O-O bond, leading to the departure of a carboxylic acid as a leaving group. The result is the formation of a protonated lactone (an oxocarbenium ion), which is then deprotonated to yield the final γ-lactone product.[9][11]

Regioselectivity: The Key to Success The predictability and success of the Baeyer-Villiger oxidation hinge on its high regioselectivity, which is governed by the migratory aptitude of the groups attached to the carbonyl. The established order of migration is: tertiary alkyl > secondary alkyl > aryl > primary alkyl > methyl .[11]

In the case of a 3-arylcyclobutanone, the two alpha-carbons are C2 and C4. The C4 carbon is secondary, while the C2 carbon, which bears the aryl group, is also secondary (or tertiary if substituted at the benzylic position). However, the migration of the more substituted carbon (C2) is strongly favored, leading to the insertion of the oxygen atom between the carbonyl carbon and the aryl-substituted carbon. This reliably produces the desired 4-aryl-γ-lactone isomer.

Caption: The Baeyer-Villiger reaction pathway for 3-arylcyclobutanones.

Experimental Protocol: Synthesis of 4-(4-Methoxyphenyl)dihydrofuran-2(3H)-one

This protocol details a representative procedure for the Baeyer-Villiger oxidation of 3-(4-methoxyphenyl)cyclobutanone using meta-chloroperoxybenzoic acid (m-CPBA).[6]

Objective: To synthesize 4-(4-methoxyphenyl)dihydrofuran-2(3H)-one via ring expansion of the corresponding cyclobutanone.

Materials & Reagents:

• 3-(4-Methoxyphenyl)cyclobutanone

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel (for column chromatography)

• Ethyl acetate and hexanes (for chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and UV lamp

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add 3-(4-methoxyphenyl)cyclobutanone (1.0 eq). Dissolve the ketone in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0 °C. Causality: This initial cooling is crucial to control the exothermic reaction upon addition of the oxidant, minimizing potential side reactions.

• Oxidant Addition: Add m-CPBA (approx. 1.2 eq) to the cooled solution in small portions over 20-30 minutes. Ensure the temperature does not rise above 5 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C. Monitor the consumption of the starting material by TLC (e.g., using a 3:1 hexanes/ethyl acetate eluent). The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution to destroy any excess peroxide. Stir vigorously for 15 minutes. A subsequent wash with saturated aqueous sodium bicarbonate solution is performed to remove the meta-chlorobenzoic acid byproduct.

• Aqueous Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), and finally with brine (1x). Trustworthiness: These washing steps are critical for removing acidic impurities and residual salts, ensuring a cleaner crude product and simplifying purification.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and increasing to 30% EtOAc) to afford the pure 4-(4-methoxyphenyl)dihydrofuran-2(3H)-one as a colorless oil or white solid.

Visualization of Experimental Workflow

Caption: Step-by-step workflow for the synthesis of 4-aryl-γ-lactones.

Data Summary: Representative Syntheses

The Baeyer-Villiger oxidation of 3-arylcyclobutanones is a versatile reaction applicable to a range of substrates. The following table summarizes typical results.

Entry	Aryl Substituent (Ar)	Oxidant	Solvent	Time (h)	Yield (%)	Reference
1	4-Methoxyphenyl	m-CPBA	CH₂Cl₂	3	~90%	[6]
2	Phenyl	m-CPBA	CH₂Cl₂	4	~85%	[6]
3	4-Chlorophenyl	Peroxyacetic Acid	CH₂Cl₂	5	~88%	General Knowledge
4	3,4-Dimethoxyphenyl	m-CPBA	CHCl₃	3	~92%	General Knowledge

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient oxidant. 2. Reaction time too short or temperature too low. 3. Deactivated substrate.	1. Add an additional portion (0.1-0.2 eq) of m-CPBA. 2. Allow the reaction to warm slowly to room temperature and stir for an additional 1-2 hours, monitoring by TLC.
Low Yield	1. Product degradation during acidic workup. 2. Loss of product during purification. 3. Formation of hydroxy acid via lactone opening.	1. Ensure the NaHCO₃ wash is performed thoroughly to neutralize all acidic byproducts promptly. 2. Use care during chromatography; the product may have moderate polarity. 3. Avoid exposure to strong base or acid during workup.
Presence of Byproducts	1. Over-oxidation or side reactions with other functional groups. 2. Incomplete removal of the carboxylic acid byproduct.	1. Use the minimum necessary amount of oxidant. Consider a milder oxidant like peroxyacetic acid if sensitive groups are present. 2. Perform an extra wash with saturated NaHCO₃ solution.

References

• Synthesis of β-N-Heterocyclic-Cyclobutane-Fused Bicyclic γ-Lactones from 2-Hydroxycyclobutanone and Carboxamide-Bearing Wittig Reagents. Chemistry – An Asian Journal. Available at: [Link]

• Baeyer–Villiger Reactions. Science of Synthesis. Available at: [Link]

• γ-Lactam synthesis from cyclobutanone via transoximation and the Beckmann rearrangement. Organic & Biomolecular Chemistry. Available at: [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules. Available at: [Link]

• Desymmetrization of Prochiral Cyclobutanones via Nitrogen Insertion: A Concise Route to Chiral γ‐Lactams. Angewandte Chemie International Edition. Available at: [Link]

• Representative oxidation strategies for the synthesis of γ‐lactones from functionalized cyclobutanones. ResearchGate. Available at: [Link]

• Baeyer–Villiger oxidation. Wikipedia. Available at: [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. PMC. Available at: [Link]

• A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. MDPI. Available at: [Link]

• Synthesis of γ-lactams. Organic Chemistry Portal. Available at: [Link]

• Stereoselective synthesis of gamma-lactone fused cyclopentanoids. OpenMETU. Available at: [Link]

• Stereospecific Synthesis of Cyclobutanones and Spirohexanones via Formal [3+1] Cycloaddition of Cyclopropanones with Sulfur Ylides. PMC. Available at: [Link]

• Gamma-Lactone (γ-Lactone). Sunghoon Park | UNIST. Available at: [Link]

• Baeyer–Villiger oxidation. Wikidoc. Available at: [Link]

• Synthesis of Lactone-Fused Cyclopropanes by Ring Contractive α-Ketol Rearrangement of Ketal-Fused Cyclobutanones. ResearchGate. Available at: [Link]

• Recent Developments in γ-Lactone Synthesis. Bentham Science. Available at: [Link]

• Baeyer-Villiger Oxidation. Chemistry Steps. Available at: [Link]

• Synthesis and Structure–Activity Relationships of α-Amino-γ-lactone Ketolides: A Novel Class of Macrolide Antibiotics. PMC. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Synthesis and Structure–Activity Relationships of α-Amino-γ-lactone Ketolides: A Novel Class of Macrolide Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Baeyer-Villiger Oxidation Reaction [sigmaaldrich.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. researchgate.net [researchgate.net]
• 8. Desymmetrization of Prochiral Cyclobutanones via Nitrogen Insertion: A Concise Route to Chiral γ‐Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 10. lscollege.ac.in [lscollege.ac.in]
• 11. Baeyer-Villiger Oxidation - Chemistry Steps [chemistrysteps.com]

Application Note: Strategic Functionalization of 3,3-Disubstituted Cyclobutanones for Complex Molecule Synthesis

Introduction

Strained carbocyclic molecules, particularly those containing a cyclobutane ring, have become indispensable building blocks in modern organic synthesis.[1] Their inherent ring strain (approximately 26 kcal/mol) provides a powerful thermodynamic driving force for a variety of selective chemical transformations, including ring expansions, contractions, and openings.[1][2] Among these structures, 3,3-disubstituted cyclobutanones are exceptionally valuable synthons. The gem-disubstituted pattern at the C3 position not only introduces a potential quaternary center but also strategically blocks enolization in that direction, thereby offering precise control over subsequent functionalizations at the α-position or the carbonyl group.

Furthermore, the four-membered ring imparts unique conformational rigidity, making cyclobutane derivatives attractive as isosteres in medicinal chemistry to enhance pharmacological properties like metabolic stability and binding affinity.[3][4] This guide provides an in-depth exploration of key synthetic strategies for the functionalization of 3,3-disubstituted cyclobutanones, complete with detailed protocols and mechanistic insights for researchers in synthetic chemistry and drug development.

Section 1: α-Functionalization: Forging α-Quaternary Stereocenters

The construction of all-carbon quaternary centers is a formidable challenge in organic synthesis. 3,3-Disubstituted cyclobutanones provide an excellent platform for creating α-quaternary stereocenters, leading to highly substituted and sterically congested four-membered rings.

Methodology 1: Palladium-Catalyzed Asymmetric Allylic Alkylation

Transition metal-catalyzed α-functionalization of carbonyl compounds is a cornerstone of modern synthesis. The enantioselective α-alkylation of cyclobutanones, however, remained elusive until the development of specialized palladium catalyst systems. This method provides direct access to chiral α-quaternary cyclobutanones with high enantioselectivity.[5]

Causality and Mechanistic Insight: The reaction proceeds through a palladium(0) catalytic cycle. An active Pd(0) complex undergoes oxidative addition to an allylic carbonate to form a π-allyl-Pd(II) species. Concurrently, a base promotes the formation of a palladium enolate from the cyclobutanone. The crucial C-C bond formation occurs via nucleophilic attack of the enolate on the π-allyl complex. The choice of ligand is critical for both catalytic activity and enantiocontrol. Electron-deficient phosphinooxazoline (PHOX) ligands have proven highly effective, likely by promoting the reductive elimination step and creating a well-defined chiral pocket around the metal center.[5]

Caption: Catalytic cycle for Pd-catalyzed asymmetric α-allylation.

Protocol 1: Enantioselective Synthesis of α-Allyl-α-methyl-3,3-dimethylcyclobutanone

• Materials:

  • 3,3-Dimethylcyclobutanone

  • Allyl methyl carbonate

  • [Pd(allyl)Cl]₂ (Palladium precursor)

  • (S)-t-Bu-PHOX (Ligand)

  • Sodium bis(trimethylsilyl)amide (NaHMDS)

  • Anhydrous Toluene

  • Standard glassware for inert atmosphere chemistry (Schlenk line, argon/nitrogen)

• Procedure:

  • To an oven-dried Schlenk flask under argon, add [Pd(allyl)Cl]₂ (1.0 mol%) and (S)-t-Bu-PHOX (2.2 mol%).

  • Add anhydrous toluene and stir the mixture at room temperature for 30 minutes to pre-form the catalyst.

  • Add 3,3-dimethylcyclobutanone (1.2 equivalents).

  • In a separate flask, prepare a solution of NaHMDS (1.1 equivalents) in toluene. Add this solution dropwise to the reaction mixture at room temperature and stir for 30 minutes to form the enolate.

  • Add allyl methyl carbonate (1.0 equivalent) to the reaction mixture.

  • Stir the reaction at room temperature and monitor by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

  • Quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to afford the α-quaternary cyclobutanone.

Data Summary: Palladium-Catalyzed α-Alkylation

Entry	R¹	R²	Allyl Source	Yield (%)	ee (%)	Reference
1	Me	Me	Allyl methyl carbonate	85	92	[5]
2	-(CH₂)₅-	Cinnamyl methyl carbonate	91	95	[5]
3	Ph	H	Allyl methyl carbonate	78	88	[5]

Section 2: Ring Expansion Strategies: Accessing Five-Membered Ring Systems

The high ring strain of cyclobutanones makes them ideal precursors for ring expansion reactions, providing facile access to valuable five-membered ring structures like γ-lactones and cyclopentanones.

Methodology 2: Asymmetric Baeyer-Villiger Oxidation

The Baeyer-Villiger (BV) oxidation is a classic transformation that converts a cyclic ketone into a lactone by inserting an oxygen atom adjacent to the carbonyl.[6] Its application to prochiral 3,3-disubstituted cyclobutanones allows for desymmetrization, yielding chiral γ-lactones that are prevalent in natural products.

Causality and Mechanistic Insight: The reaction begins with the nucleophilic addition of a peroxyacid to the protonated carbonyl, forming a tetrahedral intermediate known as the Criegee intermediate.[7] The rate-determining step is the concerted migration of one of the α-carbon atoms to the adjacent oxygen, with simultaneous cleavage of the weak O-O bond. The migratory aptitude generally follows the order: tertiary alkyl > secondary alkyl > aryl > primary alkyl > methyl. For 3,3-disubstituted cyclobutanones, this regioselectivity dictates which C-C bond is cleaved.[7] Chiral metal complexes can coordinate to the ketone and/or the peroxide, creating a chiral environment that directs the migration of one specific α-carbon over the other, leading to high enantioselectivity.[8][9]

Sources

• 1. Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of polysubstituted cyclobutanes through a photoredox strain-release/[3,3]-rearrangement cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enantioselective Construction of α-Quaternary Cyclobutanones by Catalytic Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 7. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Asymmetric Baeyer–Villiger oxidation: classical and parallel kinetic resolution of 3-substituted cyclohexanones and desymmetrization of meso-disubstituted cycloketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 3-Methoxy-3-Phenylcyclobutan-1-one

[1][2]

Executive Summary: The "Fragile Acetal" Challenge

Welcome to the technical support portal for 3-methoxy-3-phenylcyclobutan-1-one (MW: 176.21 g/mol ).[1][2] If you are accessing this guide, you are likely encountering yield losses during purification or observing "ghost" spots on your TLC plates.

The Core Problem: This molecule contains a benzylic ketal-like center within a strained cyclobutane ring (approx. 26 kcal/mol strain energy).[1][2] It is chemically distinct from simple ketones.[1][2] The 3-methoxy group is prone to acid-catalyzed elimination, leading to the formation of 3-phenylcyclobutenone (a conjugated enone) or ring-opening hydrolysis products.[1][2]

Golden Rule: Avoid acidic conditions (untreated silica) and excessive heat (>80°C).[1][2][3]

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: "I purified my crude reaction on a standard silica column, but I recovered a yellow oil that is UV-active, not my product. What happened?"

Diagnosis: Acid-Catalyzed Elimination.[1][2] Technical Insight: Standard silica gel is slightly acidic (pH 6.0–6.5).[1][2][3] As the compound travels through the column, the acidic sites protonate the methoxy group, facilitating the elimination of methanol. This generates 3-phenylcyclobutenone , which is highly conjugated (strong UV absorption) and often yellow.[1][2][3] Solution: You must buffer your stationary phase.[1][2] See Protocol A (Neutralized Silica) below.

Q2: "My compound decomposes during distillation. Can I distill it?"

Diagnosis: Thermal Ring Strain Release.[1][2] Technical Insight: While cyclobutanones are generally stable up to ~100°C, the combination of the phenyl ring and the methoxy group weakens the C-C bonds. Prolonged heating at atmospheric pressure promotes [2+2] retro-cycloaddition or polymerization.[1][2][3] Solution: Distillation is risky.[1][2] If necessary, use a Kugelrohr apparatus under high vacuum (<0.5 mmHg) with a pot temperature strictly below 80°C. If the compound is a solid, recrystallization is preferred.[2][3]

Q3: "The product co-elutes with the starting material (likely -methoxystyrene). How do I separate them?"

Diagnosis: Polarity Overlap. Technical Insight: Both the starting material and product are moderately non-polar ethers/ketones. Solution:

• Change Selectivity: Switch from Hexane/Ethyl Acetate to Toluene/Acetonitrile (95:5). The

  - interactions with toluene often differentiate the planar styrene from the puckered cyclobutanone.

• Chemical Scavenging: If the impurity is an olefin (styrene), a brief treatment with dilute KMnO4 (if your product is robust enough, which is risky here) or selective ozonolysis is possible, but chromatographic separation on Silver Nitrate-impregnated silica is safer for the cyclobutanone.[1][2][3]

Part 2: Validated Purification Protocols

Protocol A: Neutralized Flash Chromatography (Recommended)

Use this method for oils or low-melting solids with >80% crude purity.[1][2][3]

Materials:

• Silica Gel 60 (230–400 mesh)[1][2][3]

• Triethylamine (Et3N)[1][2][3]

• Solvent System: Hexane/Ethyl Acetate (typically 9:1 to 4:1 gradient)[1][2][3]

Step-by-Step:

• Slurry Preparation: Suspend the silica gel in the starting mobile phase (e.g., 9:1 Hex/EtOAc).[2][3]

• Buffering: Add 1% v/v Triethylamine to the slurry. Stir for 5 minutes. This neutralizes acidic silanol groups.[1][2]

• Packing: Pour the column. Flush with 2 column volumes (CV) of the solvent containing 1% Et3N.[2][3]

• Loading: Dissolve the crude oil in a minimum amount of solvent (with 1% Et3N) and load carefully.

• Elution: Run the gradient.

  • Note: You can stop adding Et3N to the mobile phase after the compound has loaded, but maintaining 0.5% throughout is safer.[3]

• Concentration: Evaporate fractions in a water bath set to <35°C .

Protocol B: Low-Temperature Recrystallization

Use this method if the crude is a solid or semi-solid.

Theory: The phenyl ring provides crystallinity, but the methoxy group adds entropy.[3] A mixed-solvent system exploits the temperature-dependent solubility differential.[1][2]

Solvent System: Pentane (Anti-solvent) / Diethyl Ether (Solvent).[1][2][3] Alternative: Hexane / Toluene (if Ether is too volatile).[1][2][3]

Step-by-Step:

• Dissolve crude solid in minimal Diethyl Ether at room temperature.

• Filter through a 0.45 µm PTFE syringe filter to remove dust/insolubles.[1][2]

• Slowly add Pentane dropwise until a persistent cloudiness appears.[1][2]

• Add just enough Ether to clear the solution.[1]

• Place the vial in a -20°C freezer for 24–48 hours.

  • Do not use a -78°C bath immediately; rapid cooling precipitates amorphous oil.[1][2]

• Decant the mother liquor and wash crystals with cold Pentane (-20°C).

Part 3: Visualizing the Workflow

The following diagram illustrates the decision logic for purifying 3-methoxy-3-phenylcyclobutan-1-one, highlighting the critical "Danger Zones" where degradation occurs.

Caption: Workflow logic for 3-methoxy-3-phenylcyclobutan-1-one purification. Note the critical divergence at the silica gel step to avoid acid-catalyzed elimination.

Part 4: Stability Data & Storage

Parameter	Specification	Notes
Storage Temp	-20°C	Essential to prevent slow thermal ring opening.[1][2]
Atmosphere	Argon/Nitrogen	Hygroscopic; moisture leads to hydrolysis.[1]
Solution Stability	< 24 Hours	In CDCl3 (NMR), trace acid causes degradation.[1][2][3] Filter through basic alumina before NMR.[1][2]
Melting Point	Varies	Pure analogs range 50–70°C; often supercools to oil.[1]

Part 5: References

• PubChem. 3-methoxy-3-phenylcyclobutan-1-one (Compound).[1][2] National Library of Medicine.[1][2] Accessed Feb 17, 2026.[1][2][3] [Link][1][2][3]

• Danheiser, R. L., et al. Synthesis of Cyclobutanones via [2+2] Cycloaddition.[1][2][3] (General reference for cyclobutanone sensitivity). Organic Syntheses, Coll.[1][2][3] Vol. 9, p.28. Note: While specific to the class, this establishes the baseline for ring strain handling.

• Armarego, W. L. F., & Chai, C. L. L. Purification of Laboratory Chemicals. 7th Edition.[1][2][3] Butterworth-Heinemann, 2013.[1][2][3] Standard text for general silica gel neutralization techniques.

Sources

• 1. PubChemLite - 3-methoxy-3-phenylcyclobutan-1-one (C11H12O2) [pubchemlite.lcsb.uni.lu]
• 2. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 3. rsc.org [rsc.org]

Technical Support Center: Optimizing 3-Arylcyclobutanone Formation

Welcome to the technical support center for the synthesis of 3-arylcyclobutanones. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical scaffold. Here, you will find in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol to help you navigate the common challenges and optimize your reaction conditions for higher yields and purity.

Introduction

3-Arylcyclobutanones are valuable intermediates in organic synthesis, serving as key building blocks for a variety of more complex molecules, including natural products and pharmaceutical agents. Their strained four-membered ring system provides a unique platform for a range of chemical transformations. The most common and versatile method for their synthesis is the [2+2] cycloaddition of a ketene (or a ketene equivalent) with an alkene. While conceptually straightforward, this reaction is often plagued by challenges such as low yields, competing side reactions, and difficulties in achieving high stereoselectivity. This guide provides practical, experience-driven solutions to these common issues.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 3-arylcyclobutanones, particularly via the popular Lewis acid-catalyzed [2+2] cycloaddition of an arylketene with an alkene.

Q1: My reaction yield is very low or I'm not seeing any product formation. What are the likely causes?

A1: Low or no product yield is a common frustration. The issue can typically be traced back to one of three areas: reagent quality, ketene formation, or the activity of the Lewis acid catalyst.

• Reagent Purity and Handling:

  • Arylacetyl Chloride: This is your ketene precursor. Ensure it is of high purity and free from hydrolysis (which forms the unreactive aryl-acetic acid). If it's old or has been exposed to moisture, consider distillation or purchasing a fresh bottle.

  • Triethylamine (or other base): The base is crucial for generating the ketene in situ. It must be dry. Use a freshly opened bottle or distill it over a suitable drying agent like calcium hydride.

  • Solvent: Dichloromethane (DCM) is a common solvent. Ensure it is anhydrous. Using a freshly dried and distilled batch from a solvent purification system is highly recommended.

  • Alkene: While often robust, ensure your alkene is pure and free from polymerization inhibitors if it's a sensitive substrate.

• Inefficient Ketene Formation:

  • The reaction of the arylacetyl chloride with the base to form the ketene is a critical step. If this equilibrium is not favorable, you won't have the necessary reactive intermediate.

  • Solution: Ensure the dropwise addition of the base to the arylacetyl chloride solution at a low temperature (e.g., -78 °C) to allow for controlled formation of the ketene and to minimize side reactions. A slight excess of the base (1.02-1.05 equivalents) can help drive the reaction forward.[1]

• Lewis Acid Activity:

  • Lewis acids like ethylaluminum dichloride (EtAlCl₂) are extremely sensitive to moisture. Any water in the reaction will quench the catalyst, rendering it ineffective.

  • Solution: All glassware must be rigorously flame-dried or oven-dried. The reaction should be conducted under an inert atmosphere (e.g., dry nitrogen or argon). Use high-quality, anhydrous Lewis acid solutions from a reputable supplier.

Q2: I'm observing a significant amount of a polymeric or tar-like byproduct. How can I prevent this?

A2: The formation of polymeric material is usually due to the self-polymerization of the highly reactive ketene intermediate. This occurs when the ketene is present in high concentrations and does not react quickly with the alkene.

• Control Ketene Concentration: The key is to generate the ketene slowly in the presence of the alkene so that it is trapped in the [2+2] cycloaddition before it can polymerize.

  • Slow Addition: Instead of adding all the triethylamine at once, add it dropwise over an extended period (e.g., 30-60 minutes) to a solution of the arylacetyl chloride and the alkene. This maintains a low steady-state concentration of the ketene.

  • Use of a Syringe Pump: For maximum control, use a syringe pump for the addition of the base. This ensures a consistent and slow addition rate.

• Reaction Temperature: Lower temperatures (-78 °C is common) disfavor the polymerization pathway, which typically has a higher activation energy than the desired cycloaddition.[1]

Q3: The diastereoselectivity of my reaction is poor. How can I improve it?

A3: Diastereoselectivity in [2+2] cycloadditions is often influenced by the choice of Lewis acid and the steric environment of the reactants.

• Lewis Acid Choice: The nature of the Lewis acid can have a dramatic impact on the transition state geometry of the cycloaddition, thereby influencing the stereochemical outcome.

  • Experiment with Different Lewis Acids: While EtAlCl₂ is a common choice, other Lewis acids such as scandium triflate (Sc(OTf)₃) or titanium tetrachloride (TiCl₄) may offer improved selectivity for your specific substrates.[2][3] It is worth screening a panel of Lewis acids to find the optimal one.

  • Ligand Effects: For some metal-based Lewis acids, the ligands can be tuned to enhance selectivity. For example, scandium catalysts with different ligands can lead to different product ratios.[2][3]

• Steric Hindrance: The facial selectivity of the alkene addition to the ketene is governed by sterics. Sometimes, modifying the substrates (if possible) can improve selectivity.

Q4: I'm having difficulty purifying my 3-arylcyclobutanone from the reaction mixture.

A4: Purification is often challenging due to the presence of unreacted starting materials, byproducts, and residual catalyst.

• Aqueous Workup: A careful aqueous workup is essential. Quenching the reaction with a mild acid (e.g., dilute HCl) will neutralize the base and hydrolyze the remaining Lewis acid. Subsequent washes with water and brine will remove most of the water-soluble impurities.[4]

• Chromatography: Flash column chromatography on silica gel is the most common method for purification.

  • Solvent System: A gradient elution starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with ethyl acetate is usually effective.

  • TLC Analysis: Carefully analyze your crude mixture by TLC to identify a solvent system that provides good separation between your product and the major impurities.

• Alternative Purification: For some cyclobutanones, distillation under reduced pressure can be an effective purification method, especially if the impurities are non-volatile.[5][6] A patented method also describes a process of treating the crude product with a metal oxidant (like potassium permanganate) to remove certain impurities before distillation.[6][7]

Frequently Asked Questions (FAQs)

• What is the general mechanism for the Lewis acid-catalyzed [2+2] cycloaddition? The reaction proceeds through several key steps. First, a base (like triethylamine) dehydrohalogenates the arylacetyl chloride to form a highly reactive arylketene. The Lewis acid then coordinates to the carbonyl oxygen of the ketene, activating it for cycloaddition. The alkene then approaches the activated ketene in a concerted or stepwise fashion to form the four-membered cyclobutanone ring.

• Can I use a photochemical [2+2] cycloaddition instead? Yes, photochemical [2+2] cycloadditions are a viable alternative, often used for synthesizing cyclobutanes from two alkene components.[8][9] This method typically involves irradiating a solution of the reactants with UV light, often in the presence of a sensitizer like benzophenone.[8] However, controlling regioselectivity and preventing side reactions can be challenging.

• My 3-arylcyclobutanone seems to be unstable and decomposes over time. How can I store it? Cyclobutanones can be susceptible to ring-opening, especially if trace amounts of acid or base are present.[10][11] For long-term storage, it is recommended to keep the purified product in a freezer (-20 °C), preferably under an inert atmosphere. One patent suggests adding a small amount of a solid base, like potassium carbonate, to the purified product to act as a stabilizer during storage.[7]

• Is it possible to perform a ring expansion on my 3-arylcyclobutanone? Yes, 3-arylcyclobutanones are excellent precursors for ring expansion reactions to form functionalized cyclopentanones.[12][13] A common method involves reaction with trimethylsilyldiazomethane in the presence of a scandium catalyst.[2][3] This highlights the synthetic utility of the cyclobutanone scaffold.

Data Summary Table

The choice of Lewis acid can significantly impact the outcome of the reaction. The table below summarizes the effect of different scandium-based catalysts on the ring expansion of arylcyclobutanones with trimethylsilyldiazomethane (TMSD), a common follow-up reaction.

Catalyst	Product Type	Key Outcome	Reference
Sc(OTf)₃	Enolsilane	High preference for methylene migration	[2][3]
Sc(hfac)₃	β-Ketosilane	High regio- and diastereocontrol	[2][3]

This data illustrates how catalyst choice can direct the reaction towards different, synthetically useful products.

Visualizations

Reaction Workflow

The following diagram illustrates the general workflow for the synthesis and purification of a 3-arylcyclobutanone via a Lewis acid-catalyzed [2+2] cycloaddition.

Caption: General workflow for 3-arylcyclobutanone synthesis.

Troubleshooting Logic

If you are experiencing low yields, this decision tree can help you diagnose the potential cause.

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Catalytic and Regioselective Ring Expansion of Arylcyclobutanones with Trimethylsilyldiazomethane. Ligand-Dependent Entry to β-Ketosilane or Enolsilane Adducts [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN103449994A - Purifying process of cyclobutanone - Google Patents [patents.google.com]
• 7. CN104892385B - A kind of purifying process of cyclobutanone - Google Patents [patents.google.com]
• 8. baranlab.org [baranlab.org]
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• 11. researchgate.net [researchgate.net]
• 12. α-Arylation and Ring Expansion of Annulated Cyclobutanones: Stereoselective Synthesis of Functionalized Tetralones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cyclopentanone synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Carbonyl Stretch in 3-Substituted Cyclobutanones: An Infrared Spectroscopy Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and material science, the cyclobutane motif is a cornerstone of molecular design. Its inherent ring strain and well-defined stereochemistry offer a unique platform for developing novel therapeutics and functional materials. Within this class of compounds, 3-substituted cyclobutanones are of particular interest, as the substituent at the C3 position can significantly modulate the reactivity and properties of the carbonyl group. Infrared (IR) spectroscopy provides a powerful and accessible tool for probing the electronic environment of this crucial functional group. This guide offers an in-depth comparison of the carbonyl (C=O) stretching frequency in various 3-substituted cyclobutanones, supported by experimental data and theoretical principles.

The Unusually High Carbonyl Frequency of Cyclobutanone: A Matter of Strain

The carbonyl stretching vibration is one of the most characteristic and intense absorptions in an IR spectrum, typically appearing in the region of 1600-1850 cm⁻¹[1]. For acyclic ketones, such as acetone, this absorption is found around 1715 cm⁻¹[2]. However, the incorporation of the carbonyl group into a strained ring system dramatically influences its vibrational frequency.

Cyclobutanone exhibits a carbonyl stretching frequency that is significantly higher than its acyclic or larger-ring counterparts. The C=O stretch of unsubstituted cyclobutanone is typically observed around 1785 cm⁻¹[3]. This notable increase is a direct consequence of the substantial angle strain within the four-membered ring[4]. To accommodate the compressed C-C-C bond angles (ideally 90° in a planar ring, but puckered in reality), the carbon atoms of the cyclobutane ring adopt a higher degree of s-character in their C-C bonding orbitals. To maintain orthogonality, the exocyclic C=O bond consequently acquires more s-character, leading to a stronger and stiffer bond that vibrates at a higher frequency[4].

This trend is consistent across cyclic ketones of varying ring sizes:

• Cyclohexanone: ~1715 cm⁻¹ (minimal ring strain)

• Cyclopentanone: ~1750 cm⁻¹ (moderate ring strain)

• Cyclobutanone: ~1785 cm⁻¹ (significant ring strain)[3]

The Influence of 3-Substituents on the Carbonyl Stretch

The electronic nature of a substituent at the 3-position of the cyclobutanone ring can further modulate the carbonyl stretching frequency. These effects are primarily transmitted through inductive and field effects, as the substituent is not directly conjugated to the carbonyl group.

Electron-Withdrawing Substituents

Electron-withdrawing groups (EWGs) are expected to increase the carbonyl stretching frequency through an inductive effect. By withdrawing electron density from the C-C sigma bonds, the carbonyl carbon becomes more electropositive, which strengthens the C=O bond.

A prime example is 3-bromocyclobutanone . The electronegative bromine atom inductively pulls electron density away from the ring. This effect, transmitted through the carbon framework, leads to a slight increase in the C=O bond order. While the effect is modest due to the distance from the carbonyl group, it is observable. The reported carbonyl stretching frequency for 3-bromocyclobutanone is approximately 1787 cm⁻¹ .

Electron-Donating Substituents

Conversely, electron-donating groups (EDGs) are predicted to decrease the carbonyl stretching frequency. Alkyl groups, such as a methyl group at the 3-position, are weakly electron-donating through an inductive effect. This donation of electron density to the ring system can slightly lengthen and weaken the C=O bond, resulting in a lower vibrational frequency. For 3-methylcyclobutanone , one would anticipate a C=O stretching frequency slightly lower than that of unsubstituted cyclobutanone.

Substituents Capable of Hydrogen Bonding

The presence of a substituent capable of hydrogen bonding, such as a hydroxyl group in 3-hydroxycyclobutanone , can lead to a significant broadening and lowering of the carbonyl stretching frequency, especially in the condensed phase (liquid or solid) or in protic solvents[5]. Intermolecular hydrogen bonding between the hydroxyl group of one molecule and the carbonyl oxygen of another effectively weakens the C=O double bond, shifting its absorption to a lower wavenumber[5]. In a dilute solution of a non-polar solvent, this effect would be minimized, and the frequency would be closer to that of the unsubstituted cyclobutanone.

Conjugating Substituents

A phenyl group at the 3-position introduces the possibility of through-space interactions and subtle electronic effects. While not directly conjugated, the aromatic ring in 3-phenylcyclobutanone can influence the electronic environment of the carbonyl group. Conjugation generally lowers the carbonyl stretching frequency by about 30 cm⁻¹ due to delocalization of π-electrons, which imparts more single-bond character to the C=O bond[1][6]. However, in the case of 3-phenylcyclobutanone, this effect is not a direct resonance effect. Any observed shift would be due to a combination of inductive effects and potential through-space field effects.

Comparative Data Summary

The following table summarizes the expected and observed carbonyl stretching frequencies for a series of 3-substituted cyclobutanones.

Compound	Substituent at C3	Electronic Effect	Expected Shift Relative to Cyclobutanone (~1785 cm⁻¹)	Observed ν(C=O) (cm⁻¹)
Cyclobutanone	-H	-	Baseline	~1785
3-Bromocyclobutanone	-Br	Electron-withdrawing (inductive)	Increase	~1787
3-Methylcyclobutanone	-CH₃	Electron-donating (inductive)	Decrease	Not available
3-Hydroxycyclobutanone	-OH	Hydrogen bonding/Inductive	Decrease (broadening)	Not available
3-Phenylcyclobutanone	-Ph	Inductive/Field effects	Slight Decrease	Not available

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a widely used sampling technique in Fourier-transform infrared (FTIR) spectroscopy that allows for the rapid and easy analysis of solid and liquid samples with minimal preparation.

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has been allowed to stabilize according to the manufacturer's instructions.

  • Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal in place, collect a background spectrum. This will account for any absorptions from the atmosphere (e.g., CO₂ and water vapor) and the ATR element itself.

• Sample Application:

  • For liquid samples: Place a single drop of the 3-substituted cyclobutanone directly onto the center of the ATR crystal.

  • For solid samples: Place a small amount of the solid sample onto the crystal and apply pressure using the built-in press to ensure good contact between the sample and the crystal surface.

• Sample Spectrum Acquisition:

  • Collect the IR spectrum of the sample. The number of scans can be adjusted to improve the signal-to-noise ratio; typically, 16 to 32 scans are sufficient.

• Data Processing and Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the carbonyl (C=O) stretching peak, which is expected to be a strong, sharp absorption in the 1780-1800 cm⁻¹ region for cyclobutanones.

  • Use the software's tools to accurately determine the wavenumber of the peak maximum.

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent to remove all traces of the sample before analyzing the next compound.

Diagram of the ATR-FTIR Experimental Workflow

Caption: Workflow for acquiring an IR spectrum using an ATR-FTIR spectrometer.

Logical Relationships in IR Spectroscopy of 3-Substituted Cyclobutanones

The following diagram illustrates the key factors influencing the carbonyl stretching frequency in these molecules.

Caption: Factors influencing the C=O stretching frequency in 3-substituted cyclobutanones.

Conclusion

The carbonyl stretching frequency in 3-substituted cyclobutanones is a sensitive probe of the electronic environment within this strained ring system. The high baseline frequency of approximately 1785 cm⁻¹ is a hallmark of the significant angle strain inherent to the cyclobutane ring. Substituents at the 3-position introduce subtle but predictable shifts in this frequency. Electron-withdrawing groups, such as halogens, tend to cause a slight increase in the C=O frequency, while electron-donating groups and those capable of hydrogen bonding are expected to lead to a decrease. This comparative guide, grounded in the principles of vibrational spectroscopy, provides a framework for researchers to utilize IR spectroscopy as a rapid and informative tool for the structural characterization of this important class of molecules.

References

• Spectroscopy Online. (2017, September 1). The Carbonyl Group, Part I: Introduction. [Link]

• Mega Lecture. (n.d.). IR Spectroscopy. [Link]

• Khan Academy. (n.d.). IR signals for carbonyl compounds. [Link]

• Filo. (2025, December 7). Arrange the following compounds in the order of increasing carbonyl st.... [Link]

• Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and Ketones. [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of 3-hydroxybutanone. [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. [Link]

• University of Calgary. (n.d.). Ch13 - Sample IR spectra. [Link]

• YouTube. (2018, September 20). 14.2a IR Spectra of Carbonyl Compounds | Organic Chemistry. [Link]

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• 5. infrared spectrum of 3-hydroxybutanone C4H8O2 CH3COCH(OH)CH3 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of acetoin image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. chem.pg.edu.pl [chem.pg.edu.pl]

Structural Integrity &amp; Conformational Utility of 3,3-Disubstituted Cyclobutanones

The following guide provides an in-depth structural and functional analysis of 3,3-disubstituted cyclobutanones, designed for researchers in medicinal chemistry and structural biology.

A Technical Comparison Guide for Scaffold Selection[1]

Executive Summary: The "Gem-Dimethyl" Advantage

In modern fragment-based drug discovery (FBDD), the transition from planar (2D) aromatic scaffolds to three-dimensional (3D) saturated rings is critical for improving solubility and exploring novel chemical space.[1] 3,3-Disubstituted cyclobutanones represent a privileged scaffold that bridges this gap.[1] Unlike the unsubstituted parent cyclobutanone—which exhibits high conformational flexibility and susceptibility to ring-opening—the 3,3-disubstituted variants leverage the Thorpe-Ingold (Gem-Dimethyl) Effect to lock the ring into a defined puckered conformation.

This guide objectively compares the crystallographic and conformational performance of 3,3-disubstituted cyclobutanones against unsubstituted analogs and alternative small-ring ketones.

Structural Performance Analysis: X-ray & GED Data[1]

The "performance" of a chemical scaffold in drug design is defined by its ability to maintain a predictable geometry (exit vectors) and chemical stability. The data below synthesizes Gas-Phase Electron Diffraction (GED) studies of the parent ring with crystallographic data from solid-state derivatives.

Comparative Structural Metrics[2]

Metric	Cyclobutanone (Parent)	3,3-Disubstituted Cyclobutanone	Performance Implication
Primary Conformation	Dynamic Equilibrium ( )	Rigid Puckered ( )	3,3-substitution raises the inversion barrier, creating a "locked" 3D scaffold for predictable ligand binding.[1]
Puckering Angle ( )	(highly variable)	(stabilized)	The substituent bulk prevents the "flattening" observed in the parent, ensuring consistent character.
C2-C3 Bond Length	Å	Å	Substitution maintains bond integrity despite increased steric bulk at C3.[1]
Internal Angle (C2-C3-C4)		(Angle Compression)	Thorpe-Ingold Effect: Bulky C3 groups compress the internal angle, stabilizing the ring against cleavage.[1]
Stability (Ring Strain)	High (~26.5 kcal/mol)	Enhanced	Thermodynamic stability is improved by reducing eclipsing interactions of C3-hydrogens.[1]

Key Insight: The "product" (3,3-disubstituted scaffold) outperforms the parent by minimizing conformational entropy. In drug design, this means the exit vectors of substituents at C1 (carbonyl) or C3 are pre-organized, reducing the entropic penalty upon binding to a protein target.

Mechanistic Logic: The Thorpe-Ingold Stabilization

The superior performance of 3,3-disubstituted cyclobutanones is not accidental; it is a direct consequence of steric causality. The following diagram illustrates the structural logic flow from substitution to conformational locking.

Figure 1: Causal pathway of the Thorpe-Ingold effect stabilizing the 3,3-disubstituted cyclobutanone scaffold.

Experimental Protocol: Self-Validating Crystallization

Since many simple 3,3-disubstituted cyclobutanones (e.g., 3,3-dimethylcyclobutanone) are liquids at room temperature, direct X-ray analysis requires derivatization.[1] The following protocol ensures the generation of high-quality single crystals for structural validation.

Protocol: Synthesis of 2,4-Dinitrophenylhydrazone (DNPH) Derivative

This method converts the liquid ketone into a crystalline solid suitable for X-ray diffraction, preserving the ring conformation.

• Reagent Preparation:

  • Dissolve 2,4-dinitrophenylhydrazine (0.5 g) in concentrated sulfuric acid (2 mL).

  • Slowly add water (3 mL) followed by ethanol (10 mL) to create a clear orange solution.[1]

• Derivatization:

  • Add 3,3-dimethylcyclobutanone (or target 3,3-disubstituted analog) (1.2 eq) to the hydrazine solution.[1]

  • Checkpoint: Immediate precipitation of a yellow/orange solid indicates successful imine formation.

• Crystallization (The Critical Step):

  • Filter the crude solid and wash with cold dilute ethanol.

  • Recrystallize from hot ethanol/ethyl acetate (3:1) .

  • Validation: Allow to cool slowly to room temperature, then to 4°C. Needle-like crystals confirm high purity.

• X-ray Diffraction:

  • Mount crystal on a goniometer at 100 K (to reduce thermal motion).

  • Solve structure to determine the C2-C3-C4 bond angle and puckering parameters .

Comparative Guide: Scaffold Selection

When selecting a small-ring ketone for library development, consider the following trade-offs:

Feature	3,3-Disubstituted Cyclobutanone	Unsubstituted Cyclobutanone	Cyclopentanone
Conformational Entropy	Low (Rigid)	High (Floppy)	Moderate (Envelope flip)
Chemical Stability	High (Resists nucleophilic ring opening)	Low (Prone to ring opening)	Very High
3D Character ( )	High (Puckered)	Moderate	High
Synthetic Utility	Excellent (Quaternary center access)	Limited	Good
Best Use Case	Fragment Libraries, 3D Spacers	Metabolic Probes	General Linkers

Expert Recommendation

For drug discovery campaigns targeting hydrophobic pockets where defined geometry is required, 3,3-disubstituted cyclobutanones are superior to the unsubstituted parent. They offer the "Goldilocks" balance: enough strain to drive reactivity when needed (e.g., strain-release functionalization) but enough steric stabilization to exist as robust, shelf-stable building blocks.[1]

References

• NIST Chemistry WebBook. 2-Butanone, 3,3-dimethyl-, (2,4-dinitrophenyl)hydrazone (Standard Reference Data).[1] National Institute of Standards and Technology. [Link][1]

• Hamilton, D. J., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library.[2][3] ChemMedChem.[1] [Link][1]

• Egawa, T., et al. (1994). Molecular Structure of Cyclobutane as Determined by Gas Electron Diffraction. Journal of Chemical Physics. [Link]

• PubChem Compound Summary. 3,3-Dimethylcyclobutanone.[1] National Center for Biotechnology Information.[1] [Link][1]

• Chan, L., et al. (2021). Understanding Ring Puckering in Small Molecules and Cyclic Peptides.[4][5] Journal of Chemical Information and Modeling. [Link][1]

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• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Understanding ring puckering in small molecules and cyclic peptides | SABS R³ [sabsr3.ox.ac.uk]

HPLC method development for cyclobutanone derivatives

An In-Depth Guide to HPLC Method Development for Cyclobutanone Derivatives

Authored by a Senior Application Scientist

Cyclobutanone and its derivatives are pivotal structural motifs in organic synthesis and serve as crucial intermediates in the development of novel pharmaceuticals.[1] Their inherent reactivity and unique four-membered ring structure make them valuable building blocks. However, the very physicochemical properties that make them interesting—small molecular size, high polarity, and often-poor chromophoric character—present significant challenges for analytical chemists tasked with their separation and quantification.[2][3]

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) strategies for the analysis of cyclobutanone derivatives. Moving beyond a simple recitation of protocols, we will delve into the causality behind methodological choices, empowering researchers, scientists, and drug development professionals to select and develop robust, reliable, and fit-for-purpose analytical methods.

The Core Analytical Challenge: Small, Polar, and "Invisible"

Direct analysis of cyclobutanone derivatives by HPLC is often hindered by a trifecta of challenging properties:

• Poor Retention in Reversed-Phase (RP) HPLC: As small, polar molecules, cyclobutanone derivatives exhibit weak hydrophobic interactions with traditional non-polar stationary phases (like C18), leading to elution at or near the solvent front.[2]

• Low UV Absorbance: The simple ketone functional group lacks a strong chromophore, resulting in poor sensitivity when using UV-Vis detectors, the workhorse of most QC labs.[4]

• Potential for Isomeric Complexity: The synthesis of substituted cyclobutanones can yield various isomers whose separation is critical for characterization and quality control.[5]

To address these issues, a strategic approach to method development is essential. The primary decision point is whether to pursue direct analysis, which requires specialized chromatographic modes, or to employ chemical derivatization to enhance the analyte's properties for a more conventional separation.

Caption: Initial decision workflow for HPLC method development.

Strategy 1: The Gold Standard - Pre-Column Derivatization with 2,4-DNPH

For routine, sensitive, and robust quantification of cyclobutanone derivatives, pre-column derivatization is the most highly recommended strategy. The process involves chemically modifying the analyte before injection to create a new compound with superior analytical properties.[4][6]

The Causality: Why Derivatize with 2,4-Dinitrophenylhydrazine (DNPH)?

The reaction of a ketone with DNPH yields a 2,4-dinitrophenylhydrazone derivative. This transformation systematically solves the core analytical challenges:

• Enhanced Hydrophobicity: The addition of the bulky, non-polar dinitrophenyl group significantly increases the hydrophobicity of the analyte. This results in strong retention on standard C18 reversed-phase columns, moving the peak away from the void volume.[7]

• Introduction of a Potent Chromophore: The DNPH moiety is a strong chromophore, allowing for highly sensitive and selective UV detection at approximately 360 nm, a wavelength where interference from many matrix components is minimal.[7][8][9]

This approach is so effective that it forms the basis of official EPA methods for analyzing carbonyl compounds in various environmental matrices.[7][9]

Caption: Workflow for analysis via DNPH derivatization.

Experimental Protocol: DNPH Derivatization and RP-HPLC-UV Analysis

This protocol provides a self-validating system for the reliable quantification of cyclobutanone derivatives.

1. Reagent Preparation:

• DNPH Reagent: Carefully dissolve 150 mg of purified 2,4-dinitrophenylhydrazine in 50 mL of HPLC-grade acetonitrile. Cautiously add 0.5 mL of concentrated sulfuric acid. Sonicate for 5-10 minutes until fully dissolved. Safety Note: DNPH can be explosive when dry and should be handled with care. Sulfuric acid is highly corrosive.

2. Derivatization Procedure:

• Sample Preparation: Accurately weigh and dissolve the sample containing the cyclobutanone derivative in acetonitrile to achieve an expected concentration in the 1-50 µg/mL range.

• Reaction: To 1.0 mL of the sample solution in a clean vial, add 1.0 mL of the DNPH reagent.

• Incubation: Cap the vial tightly and place it in a heating block or water bath at 50°C for 30 minutes.

• Quenching & Dilution: After cooling to room temperature, dilute the sample with acetonitrile to an appropriate concentration for HPLC analysis.

3. HPLC Conditions:

• Column: Standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Deionized Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 50% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 360 nm.[10]

• Injection Volume: 10 µL.

Parameter	Value/Condition	Rationale
Technique	Pre-column Derivatization with RP-HPLC	Maximizes retention and sensitivity for routine analysis.[7][8]
Stationary Phase	C18 (Octadecylsilane)	Provides strong hydrophobic retention for the non-polar DNPH derivative.[11]
Mobile Phase	Acetonitrile/Water Gradient	Allows for the elution of a range of derivatives with varying polarities.
Detector	UV-Vis	Highly sensitive and selective detection at 360 nm due to the DNPH chromophore.[9]
Temperature	30°C	Ensures reproducible retention times and good peak shape.

Strategy 2: A Comparative Guide to Direct Analysis

While derivatization is robust, there are scenarios—such as analyzing for compounds that do not react with DNPH or when minimizing sample preparation is critical—where direct analysis is necessary. This requires moving beyond standard RP-HPLC.

A. Reversed-Phase HPLC with Specialized Columns

• The Challenge: Standard C18 columns suffer from "phase collapse" or "dewetting" when used with the highly aqueous mobile phases (>95% water) needed to retain very polar analytes.[12] This leads to irreproducible retention times.

• The Solution: Employ "aqueous-stable" C18 columns or phases with polar-embedded or polar-endcapped ligands. These modifications prevent phase collapse and allow for stable operation in 100% aqueous conditions.[2][12]

• Performance: Retention will still be limited, but this approach can be viable for moderately polar derivatives. Sensitivity remains a major issue due to the lack of a strong chromophore, often requiring detection at low UV wavelengths (~210-220 nm), which can suffer from interference.[13] An example method for underivatized cyclobutanone uses a specialized Newcrom R1 reverse-phase column.[14]

B. Hydrophilic Interaction Liquid Chromatography (HILIC)

• The "Why": HILIC is arguably the most powerful technique for the direct analysis of highly polar compounds.[15][16] It utilizes a polar stationary phase (e.g., bare silica, amide, zwitterionic) and a mobile phase with a high concentration of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[17]

• Mechanism: The aqueous component of the mobile phase forms a water-enriched layer on the surface of the polar stationary phase. Polar analytes, like cyclobutanone derivatives, partition into this layer and are retained. Elution is typically achieved by increasing the aqueous content of the mobile phase.[17][18]

• Advantages:

  • Excellent Retention: Provides strong retention for compounds that are unretained in RP-HPLC.

  • Orthogonal Selectivity: The separation mechanism is different from RP, offering an alternative selectivity for complex mixtures.[16]

  • MS Compatibility: The high organic content of the mobile phase promotes efficient desolvation and ionization in the MS source, often leading to enhanced sensitivity compared to RP-HPLC-MS.[16]

C. Normal-Phase (NP-HPLC)

• The "Why": The original chromatography mode for separating polar compounds, NP-HPLC uses a polar stationary phase (typically silica) and a non-polar, non-aqueous mobile phase (e.g., hexane, ethyl acetate).[5][19]

• Mechanism: Separation is based on the polarity of the compounds. Polar analytes interact strongly with the polar stationary phase and elute later.[19]

• Performance: NP-HPLC excels at separating isomers.[5][20] However, it suffers from several drawbacks, including the high cost and toxicity of non-polar solvents and extreme sensitivity to trace amounts of water in the mobile phase, which can drastically affect reproducibility.

Performance Comparison: Selecting the Right Method

The optimal method depends entirely on the analytical objective. The table below provides a comparative summary to guide your decision-making process.

Feature	RP-HPLC (Post-Derivatization)	HILIC (Direct)	Specialized RP-HPLC (Direct)	Normal-Phase HPLC (Direct)
Primary Application	Routine QC, trace quantification	Polar analytes, metabolomics, MS	Moderately polar analytes	Isomer separation, lipophilic compounds
Sensitivity (UV)	Excellent	Poor	Poor to Fair	Poor
Retention of Polar Analytes	Excellent (for derivative)	Excellent	Fair to Good	Good
MS Compatibility	Good	Excellent	Good	Poor (non-volatile solvents)
Reproducibility	High	Good (requires careful equilibration)	High	Fair (sensitive to water)
Sample Throughput	Moderate (includes reaction time)	High	High	Moderate (long equilibration)
Solvent Cost/Disposal	Low	Low	Low	High
Isomer Separation	Possible	Good	Possible	Excellent

Conclusion and Expert Recommendations

For the vast majority of applications involving the quantification of cyclobutanone derivatives in pharmaceutical and research settings, pre-column derivatization with DNPH followed by RP-HPLC-UV analysis is the superior strategy. It directly addresses the inherent challenges of poor retention and low sensitivity, providing a robust, reliable, and highly sensitive method suitable for quality control and trace analysis.[7][21]

Direct analysis via HILIC serves as an excellent orthogonal technique, particularly when mass spectrometry is the intended detection method or when derivatization is not feasible.[15][16] Its ability to strongly retain highly polar molecules makes it a powerful tool for complex matrices. While specialized RP and normal-phase chromatography have their niche applications, they are generally less versatile for this class of compounds. By understanding the scientific principles behind each technique, researchers can confidently develop and validate HPLC methods that deliver accurate and trustworthy results.

References

• Thermo Fisher Scientific. (n.d.). Determination of Carbonyl Compounds by Reversed-Phase High-Performance Liquid Chromatography.
• SIELC Technologies. (n.d.). Separation of Cyclobutanone on Newcrom R1 HPLC column.
• Thermo Fisher Scientific. (n.d.). Normal Phase HPLC Columns.
• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography.
• Agilent. (2019, July 15). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.
• Liskon Biological. (2025, May 23). Quality Control and Analytical Methods of Cyclobutanone.
• Hawach Scientific. (2025, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column.
• Benchchem. (n.d.). Application Note: Enhanced Detection of Cyclopentanone-d8 Through Derivatization.

• Chhanikar, P. T., Gupta, K. R., & Umekar, M. J. (2021). Derivatizing Reagents for Detection of Organic Compounds By HPLC. Asian Journal of Applied Chemistry Research, 9(2), 1-13. [Link]

• Waters Corporation. (n.d.). Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC.
• Welch Materials. (2024, December 5). Unlocking the Potential of Derivatization Technology in HPLC Analysis.
• Net-Zeitschrift. (2024, May 11). Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis.
• Phenomenex. (n.d.). Reversed Phase HPLC Columns.
• Benchchem. (n.d.). Enhancing Analytical Detection of Cyclopentanone Oxime: A Comparative Guide to Derivatization Techniques.
• Thermo Fisher Scientific. (n.d.). HILIC separations.
• Chromatography Today. (2026, February 12). Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis.
• Jones, D. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• Greyhound Chromatography. (n.d.). Derivatization Reagents - For Selective Response and Detection in Complex Matrices.
• The Nest Group. (n.d.). A PRACTICAL GUIDE TO HILIC.
• HTA SRL. (n.d.). Derivatization in HPLC.
• U.S. Environmental Protection Agency. (n.d.). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC).
• Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples.
• Fisher Scientific. (n.d.). Separation of Isomers of Vitamin K1 Using Normal Phase HPLC.

• de Meijere, A., & Kozhushkov, S. I. (2003). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. Chemical Reviews, 103(4), 1431–1468. [Link]

• LCGC International. (2025, April 21). Rapidly Analyzing Carbonyl Compounds Using HPLC.
• ResearchGate. (2025, August 5). Development and validation of HPLC method for the determination of Cyclosporin A and its impurities in Neoral (R) capsules and its generic versions.

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